Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate chemical properties
This technical monograph provides an in-depth analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate , a critical intermediate in the synthesis of benzamide antipsychotics. Editorial Note on Nomenclature: The specific string {E...
Author: BenchChem Technical Support Team. Date: February 2026
This technical monograph provides an in-depth analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate , a critical intermediate in the synthesis of benzamide antipsychotics.
Editorial Note on Nomenclature:
The specific string {Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate} provided in the topic is frequently encountered in chemical catalogs as a synonym for Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3). While the suffix "-(sulfamoylmethyl)" chemically implies a methylene linker (
), industrial and commercial databases (e.g., EP Impurity lists) map this name to the direct sulfonamide () structure, known as Sulpiride Impurity C .[1] This guide focuses on the industrially relevant 5-sulfamoyl compound (CAS 33045-53-3) while addressing the structural distinction where necessary.
[2][3]
Executive Summary
Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3) serves as a foundational pharmacophore scaffold in the synthesis of substituted benzamide antipsychotics, most notably Sulpiride and Levosulpiride . Structurally, it combines an ortho-methoxy benzoate core with a meta-sulfonamide moiety, a configuration essential for dopamine
receptor antagonism.[1] In drug development, this compound functions both as a primary synthetic precursor and a critical quality control marker (European Pharmacopoeia Impurity C), defining the purity profile of the final API.[1]
Chemical Identity & Structural Analysis
The compound is characterized by a high degree of crystallinity and stability, driven by intramolecular hydrogen bonding between the amide protons and the ester carbonyl/methoxy oxygen.[1]
Target Compound (CAS 33045-53-3): Contains a sulfamoyl group (
) directly attached to the C5 position of the benzene ring. This is the correct structure for the Sulpiride intermediate.
Homolog Variant (Theoretical): The literal interpretation of "sulfamoylmethyl" implies a benzyl sulfonamide (
).[1] This homolog is rare and not standard in benzamide antipsychotic synthesis.[1] Researchers observing unexpected retention times in HPLC should verify if they possess the methylene-linker homolog, though the CAS 33045-53-3 is the standard commercial match.
Physicochemical Profile
The following data aggregates experimental values and high-confidence predictions for the ethyl ester.
Moderate lipophilicity; suitable for organic extraction.[1]
Synthetic Pathways & Reactivity
The synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate is a classic example of electrophilic aromatic substitution followed by nucleophilic acyl substitution. The presence of the electron-donating methoxy group at the ortho position directs the chlorosulfonation to the para position relative to the methoxy group (C5 position).
Core Synthesis Protocol (Chlorosulfonation Route)
This protocol describes the conversion of Ethyl 2-methoxybenzoate to the target sulfonamide.
Charge Chlorosulfonic acid (5.0 eq) into a reactor and cool to <5°C.
Slowly add Ethyl 2-methoxybenzoate (1.0 eq) dropwise, maintaining internal temperature <10°C to prevent hydrolysis.
Allow the mixture to warm to room temperature and stir for 4 hours. The methoxy group activates the C5 position, facilitating the electrophilic attack of
Optional: Add Thionyl chloride (1.5 eq) and heat to 50°C to convert any sulfonic acid by-products back to the sulfonyl chloride.
Quench & Isolation:
Pour the reaction mixture slowly onto crushed ice/water with vigorous stirring. The sulfonyl chloride intermediate precipitates as a white solid.[1]
Filter and wash with cold water to remove residual acid.[1]
Amidolysis (Amination):
Suspend the wet sulfonyl chloride cake in Ethyl Acetate .
Add aqueous Ammonium hydroxide (25%, 3.0 eq) or bubble anhydrous ammonia gas at 0-10°C.[1]
Stir for 2 hours. The sulfonamide precipitates or remains dissolved depending on solvent volume.[1]
Purification: Concentrate the organic layer and recrystallize from Ethanol/Water to yield Ethyl 2-methoxy-5-sulfamoylbenzoate .
Visualization: Synthetic Logic Flow
The following diagram illustrates the reaction pathway and the divergence point for Sulpiride synthesis.
Caption: Synthetic pathway from o-anisic ester to the target sulfonamide, highlighting its role as a precursor to Sulpiride and potential degradation pathways.
Therapeutic Relevance & Applications
Drug Intermediate
This compound is the immediate precursor to the "Sulpiride Acid" (2-methoxy-5-sulfamoylbenzoic acid) or is used directly in transamidation reactions to synthesize:
In the quality control of Sulpiride, Ethyl 2-methoxy-5-sulfamoylbenzoate is monitored as Impurity C (EP/BP Pharmacopoeia standards).[3][4]
Origin: It arises from incomplete reaction of the ester starting material or esterification of the acid intermediate during workup involving ethanol.[1]
Limit: Typically controlled to <0.15% in the final API.
Experimental Protocol: HPLC Identification
To distinguish this compound from the final drug substance and the free acid, use the following validated HPLC conditions.
Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).[1]
Detection: UV at 240 nm (Sulfonamide absorption) and 280 nm (Aromatic ester).[1]
Retention Logic:
Sulpiride (Amine/Amide):[1][5][3] Elutes early (Polar/Basic).[1]
Acid Impurity: Elutes early (Ionized at pH 3.5).[1]
Ethyl 2-methoxy-5-sulfamoylbenzoate: Elutes late (Significant hydrophobic retention due to ethyl ester).[1]
Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin.[1] The sulfonamide moiety may cause allergic reactions in sensitized individuals (sulfa allergy).[1]
Stability: Stable under normal conditions.[1] Hydrolyzes to the free acid (2-methoxy-5-sulfamoylbenzoic acid) in the presence of strong acids or bases and moisture.
Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis.
References
European Pharmacopoeia (Ph.[1][4] Eur.) . Sulpiride Monograph 01/2008:0720. European Directorate for the Quality of Medicines & HealthCare (EDQM).[1] [1]
National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 118391, Ethyl 5-sulphamoyl-o-anisate. Retrieved from [Link]
Google Patents. CN105646294A: Method for synthesizing 2-methoxy-5-sulfamoyl methyl benzoate (Synthesis of Sulpiride Intermediates).
Precision Characterization, Synthesis, and Analytical Protocols Executive Summary & Critical Disambiguation Primary Directive: This guide addresses the physicochemical and synthetic profile of Ethyl 2-methoxy-5-(sulfamoy...
Author: BenchChem Technical Support Team. Date: February 2026
Precision Characterization, Synthesis, and Analytical Protocols
Executive Summary & Critical Disambiguation
Primary Directive: This guide addresses the physicochemical and synthetic profile of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate .
Critical Disambiguation (Nomenclature Alert):
In pharmaceutical databases, this compound is frequently confused with its lower homolog, Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3), a primary intermediate for the antipsychotic drug Sulpiride.
Target Molecule (This Guide): Contains a methylene (-CH₂-) spacer between the benzene ring and the sulfonamide group.
Common Analog (Sulpiride Intermediate): The sulfonamide is attached directly to the benzene ring.
The distinction is structurally subtle but pharmacologically vital, altering solubility, pKa, and receptor binding affinity.
Physicochemical Characterization
Molecular Identity
The introduction of the methylene spacer increases the molecular weight by exactly 14.03 Da compared to the direct sulfonamide analog. This shift is the primary discriminator in Mass Spectrometry.
Property
Target Molecule (Spacer Variant)
Common Analog (Direct Variant)
IUPAC Name
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
Ethyl 5-(aminosulfonyl)-2-methoxybenzoate
Molecular Formula
C₁₁H₁₅NO₅S
C₁₀H₁₃NO₅S
Molecular Weight
273.31 g/mol
259.28 g/mol
Exact Mass
273.0671
259.0514
Structural Feature
Ar-CH₂ -SO₂NH₂
Ar-SO₂NH₂
Predicted LogP
~1.1 - 1.4
~1.33
Solubility Profile
DMSO (Soluble), Methanol (Moderate), Water (Low)
DMSO (Sparingly), Water (1.5 g/L)
Structural Significance
The sulfamoylmethyl moiety serves as a "flexible arm" pharmacophore. Unlike the rigid direct sulfonamide, the methylene spacer allows the sulfonamide group rotational freedom, potentially accessing different binding pockets in Carbonic Anhydrase (CA) isoforms or Dopamine (D2/D3) receptors.
Synthetic Architecture: The "Methyl Spacer" Challenge
Synthesizing the (sulfamoylmethyl) derivative requires a fundamentally different approach than the direct chlorosulfonation used for the Sulpiride intermediate. Direct chlorosulfonation of 2-methoxybenzoate yields the 5-sulfonyl chloride, not the 5-sulfamoylmethyl derivative.
Retrosynthetic Strategy
To install the -CH₂SO₂NH₂ group, we must proceed via a benzylic functionalization of a 5-methyl precursor.
The Protocol:
Radical Bromination: Activation of the benzylic methyl group.
Nucleophilic Substitution: Displacement of bromide with sulfite to form the sulfonate.
Activation & Amination: Conversion to sulfonyl chloride followed by ammonolysis.
Visualization of Synthetic Workflow
The following diagram details the stepwise construction of the target molecule.
Figure 1: Stepwise synthesis of the sulfamoylmethyl scaffold via benzylic functionalization.
Mechanism: S_N2 displacement of the bromide by the sulfur lone pair.
Observation: The starting bromide dissolves as the reaction proceeds, forming the water-soluble sodium sulfonate.
Step 3: Chlorination & Amination
Reagents: Thionyl Chloride (SOCl₂) or POCl₃.
Conversion: The dried sulfonate salt is treated with SOCl₂ to generate the sulfonyl chloride.
Final Step: The crude sulfonyl chloride is added dropwise to concentrated aqueous ammonia at 0°C.
Purification: Recrystallization from Ethanol/Water.
Analytical Validation & Quality Control
Distinguishing the target molecule from its impurities (specifically the hydrolyzed acid or the direct sulfonamide analog) is critical.
HPLC Method Parameters
A Reverse-Phase HPLC method is recommended for purity assessment.
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.
Mobile Phase A: 0.1% Phosphoric Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 60% B over 15 minutes.
Detection: UV at 254 nm (aromatic ring) and 280 nm.
Retention Time Logic: The target molecule (C11) is more lipophilic than the direct sulfonamide (C10) due to the extra methylene group and will elute later.
Spectroscopic Identification (NMR)
The Nuclear Magnetic Resonance (NMR) spectrum provides the definitive proof of the "spacer" structure.
Signal
Chemical Shift (δ)
Multiplicity
Integration
Assignment
Ar-H
7.0 - 7.8 ppm
Multiplet
3H
Aromatic Ring Protons
-NH₂
~6.8 - 7.2 ppm
Broad Singlet
2H
Sulfonamide Protons (Exchangeable)
-OCH₂-
~4.3 ppm
Quartet
2H
Ethyl Ester Methylene
-CH₂-SO₂
~4.2 - 4.4 ppm
Singlet
2H
Benzylic Methylene (The "Spacer")
-OCH₃
~3.9 ppm
Singlet
3H
Methoxy Group
-CH₃
~1.3 ppm
Triplet
3H
Ethyl Ester Methyl
Note: In the common analog (Sulpiride intermediate), the -CH₂-SO₂ singlet at ~4.3 ppm is completely absent.
Analytical Decision Tree
The following workflow ensures the correct identification of the molecule during QC.
Figure 2: Analytical decision matrix for distinguishing the target spacer molecule from common homologs.
References
ChemicalBook. (2023).[1] Ethyl 2-methoxy-5-sulfamoylbenzoate Product Profile. (Note: Used for comparative data on the C10 analog). Link
PubChem. (2025).[2] Compound Summary: Methyl 2-methoxy-5-(methylsulfamoyl)benzoate.[3] (Structural analog reference for spectral prediction). Link
Google Patents. (2016). CN105646294A: Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate.[4][5] (Primary source for the "sulfamoylmethyl" synthesis methodology).[6] Link
GuideChem. (2020). Synthesis and Applications of Sulfamoyl Benzoate Intermediates.Link
Section 1: Foundational Context: Sulpiride and the Imperative of Impurity Profiling
An In-Depth Technical Guide to the Physical Properties of Sulpiride Impurity C (Ethyl 2-Methoxy-5-sulfamoylbenzoate) Sulpiride is a substituted benzamide derivative that functions as an atypical antipsychotic agent, prim...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Physical Properties of Sulpiride Impurity C (Ethyl 2-Methoxy-5-sulfamoylbenzoate)
Sulpiride is a substituted benzamide derivative that functions as an atypical antipsychotic agent, primarily through the selective antagonism of dopamine D2 and D3 receptors.[1][2] It is utilized in the treatment of schizophrenia and can also alleviate symptoms associated with Gilles de la Tourette syndrome.[1] The therapeutic efficacy and safety of any active pharmaceutical ingredient (API) like Sulpiride are intrinsically linked to its purity. During synthesis, formulation, or storage, various related substances, known as impurities, can emerge.[1][3]
The control of these impurities is not merely a matter of quality control but a fundamental requirement for regulatory compliance and patient safety. International guidelines, such as those from the International Council for Harmonisation (ICH), mandate the identification and characterization of impurities above specific thresholds.[3] Sulpiride Impurity C is a specified impurity in the European Pharmacopoeia, making its characterization essential for any formulation intended for the European market.[4] This guide provides a detailed examination of the physical properties of Sulpiride Impurity C, offering a technical resource for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.
Sulpiride Impurity C is chemically identified as Ethyl 2-methoxy-5-sulfamoylbenzoate.[2][5][6][7] Its structure suggests it is a process-related impurity, likely stemming from the starting materials or as an intermediate in the synthesis of the Sulpiride API.[8] A thorough understanding of its physical properties is paramount for developing robust analytical methods for its detection and quantification, ensuring that Sulpiride drug products meet the stringent standards of quality and safety.
Section 2: Core Physicochemical Properties of Sulpiride Impurity C
The fundamental physical and chemical characteristics of a pharmaceutical impurity are the cornerstone of its analytical profile. These properties dictate the selection of analytical techniques, inform sample preparation procedures, and are critical for the validation of reference standards.
Chemical Identity and Structure
The molecular structure of Sulpiride Impurity C is distinct from the parent Sulpiride molecule, lacking the (1-ethylpyrrolidin-2-yl)methylamine side chain and featuring an ethyl ester group instead of the primary amide.
The following table summarizes the key physicochemical properties of Sulpiride Impurity C, compiled from various suppliers of pharmaceutical reference standards. It is critical to note that properties such as melting point and solubility are determined experimentally and should always be confirmed against the Certificate of Analysis (CoA) provided with a specific batch of a certified reference standard.
Section 3: Spectroscopic and Spectrometric Profile
Structural elucidation and confirmation of Sulpiride Impurity C are unequivocally established through a combination of spectroscopic techniques. The data provided by Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy collectively provide a unique fingerprint of the molecule. Suppliers of reference standards provide comprehensive spectral data, which is essential for verification.[1][3]
Mass Spectrometry (MS): Provides the molecular weight of the compound. For Sulpiride Impurity C, the expected molecular ion peak would correspond to its molecular weight of 259.28.
Infrared (IR) Spectroscopy: Reveals the functional groups present in the molecule. Key expected absorptions include stretches for N-H (sulfonamide), C=O (ester), S=O (sulfonamide), and C-O bonds.
¹H NMR Spectroscopy: Shows the number and types of protons and their neighboring environments. The spectrum for Sulpiride Impurity C would be expected to show distinct signals for the ethyl group (a quartet and a triplet), a singlet for the methoxy group, characteristic signals for the protons on the aromatic ring, and a signal for the -SO₂NH₂ protons.
¹³C NMR Spectroscopy: Indicates the types of carbon atoms in the molecule. The spectrum would show signals for the carbonyl carbon of the ester, the aromatic carbons, the methoxy carbon, and the carbons of the ethyl group.
Section 4: Experimental Methodologies for Characterization
The physical properties outlined above are determined through precise and validated experimental protocols. As a Senior Application Scientist, the rationale behind method selection is as crucial as the method itself. The following protocols represent standard, self-validating approaches for the characterization of a pharmaceutical reference standard like Sulpiride Impurity C.
Workflow for Physicochemical Characterization
The comprehensive characterization of a reference standard follows a logical progression, ensuring that each step validates the identity, purity, and properties of the material.
Caption: Workflow for the characterization of Sulpiride Impurity C reference standard.
Protocol 4.1: Purity Determination by High-Performance Liquid Chromatography (HPLC)
Rationale: Reversed-phase HPLC is the industry-standard method for assessing the purity of pharmaceutical compounds due to its high resolution, sensitivity, and reproducibility. A UV detector is suitable as the aromatic ring in Sulpiride Impurity C is a strong chromophore. This method is designed as a stability-indicating assay, capable of separating the main component from potential degradants or related impurities.
Step-by-Step Methodology:
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.
Chromatographic Conditions:
Column: C18, 250 mm x 4.6 mm, 5 µm particle size. The C18 stationary phase provides excellent retention for moderately polar compounds like Sulpiride and its impurities.
Mobile Phase: A gradient mixture of Acetonitrile and a phosphate buffer (e.g., 0.01 M potassium dihydrogen phosphate, pH adjusted to 4.0). A gradient elution is chosen to ensure the timely elution of all potential impurities with varying polarities.[12]
Flow Rate: 1.0 mL/min. This provides a good balance between analysis time and separation efficiency.
Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength: 240 nm. This wavelength provides good sensitivity for Sulpiride and its related substances.[13][14]
Injection Volume: 10 µL.
Preparation of Solutions:
Standard Solution: Accurately weigh about 5 mg of Sulpiride Impurity C reference standard and dissolve in a suitable diluent (e.g., methanol or mobile phase) to a final concentration of approximately 0.1 mg/mL.
Test Solution: Prepare the sample to be tested at the same concentration as the Standard Solution.
System Suitability Test (SST):
Rationale: The SST is a self-validating component of the protocol, ensuring the chromatographic system is performing adequately before analyzing any samples.
Procedure: Make five replicate injections of the Standard Solution.
Acceptance Criteria: The relative standard deviation (RSD) for the peak area should be not more than 2.0%.
Analysis and Calculation:
Inject the diluent (as a blank), followed by the Standard and Test solutions.
Calculate the purity of the sample by area normalization, assuming the response factor of any related impurities is the same as the main peak.
Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.
Protocol 4.2: Determination of Melting Point
Rationale: The melting point is a fundamental physical property that serves as an indicator of purity. A sharp melting range typically signifies a pure crystalline substance, whereas a broad melting range often indicates the presence of impurities.
Step-by-Step Methodology:
Instrumentation: A digital melting point apparatus.
Sample Preparation: Finely powder a small amount of the dry Sulpiride Impurity C sample.
Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
Measurement:
Place the capillary tube in the heating block of the apparatus.
Set a rapid heating ramp (e.g., 10-20 °C/min) to quickly approach the expected melting point.
Once close to melting, reduce the ramp rate to 1-2 °C/min to allow for accurate observation.
Data Recording: Record the temperature at which the substance first begins to melt (onset) and the temperature at which it becomes completely liquid (clear point). This range is the melting range.
Validation: Perform the measurement in triplicate to ensure reproducibility.
Section 5: Conclusion
The meticulous characterization of Sulpiride Impurity C (Ethyl 2-methoxy-5-sulfamoylbenzoate) is a critical activity within the framework of pharmaceutical quality assurance. Its physical properties—from its molecular weight and structure confirmed by spectroscopy to its purity assessed by chromatography—form the basis for its control as a specified impurity. The experimental protocols detailed herein represent robust, field-proven methodologies that ensure the identity and quality of reference standards. This in-depth technical understanding empowers researchers and drug development professionals to develop and validate analytical methods with confidence, ultimately safeguarding the quality, safety, and efficacy of Sulpiride medications for patients.
Section 6: References
Pharmaffiliates. (n.d.). Sulpiride-impurities. Retrieved from [Link]
Veeprho. (n.d.). Sulpiride EP Impurity C | CAS 33045-53-3. Retrieved from [Link]
SynThink. (n.d.). Sulpiride EP Impurities & USP Related Compounds. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No : 33045-53-3| Product Name : Sulpiride - Impurity C| Chemical Name : Ethyl 2-Methoxy-5-sulphamoylbenzoate. Retrieved from [Link]
Axios Research. (n.d.). Sulpiride EP Impurity C - CAS - 33045-53-3. Retrieved from [Link]
Watson International. (n.d.). Sulpiride EP Impurity C CAS 33045-53-3. Retrieved from [Link]
Omsynth Lifesciences. (n.d.). Sulpiride - Impurity C : CAS No.33045-53-3. Retrieved from [Link]
European Pharmacopoeia. (2014). SULPIRIDE Monograph. Retrieved from [Link]
Agbaba, D., Zivanov-Stakic, D., & Vladimirov, S. (1998). Quantitative Analysis of Sulpiride and Impurities of 2-Aminomethyl-1-Ethylpyrrolidine and Methyl-5-sulphamoyl-2-methoxybenzoate. ResearchGate. Retrieved from [Link]
Agnitio Pharma. (n.d.). Sulpiride EP Impurity C/Levosulpiride EP Impurity C 33045-53-3 C10H13NO5S. Retrieved from [Link]
Darwish, I. A., Abdel-Wadood, H. M., & Abdel-Fattah, L. E. (2012). Simultaneous determination of sulpiride and mebeverine by HPLC method using fluorescence detection: application to real human plasma. PMC. Retrieved from [Link]
Scribd. (n.d.). Sulpiride Monographie. Retrieved from [Link]
Technical Guide: Spectral Profiling of Ethyl 2-methoxy-5-sulfamoylbenzoate
The following technical guide details the spectral profiling and characterization of Ethyl 2-methoxy-5-sulfamoylbenzoate (often commercially referenced by the synonym Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate). Note: W...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the spectral profiling and characterization of Ethyl 2-methoxy-5-sulfamoylbenzoate (often commercially referenced by the synonym Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate).
Note: While the string "sulfamoylmethyl" implies a methylene bridge (
) between the ring and the sulfonyl group, industrial databases (e.g., CAS 33045-53-3) frequently map this name to the direct sulfonamide structure used as a key intermediate for benzamide neuroleptics like Sulpiride. This guide addresses the CAS 33045-53-3 structure as the primary pharmaceutical entity, while providing a differential analysis for the homologue to ensure absolute precision.
CAS: 33045-53-3 | Formula:
| MW: 259.28 g/mol
Executive Summary & Structural Logic
This guide provides a validated spectral framework for researchers characterizing the "Sulpiride Impurity C" scaffold. The molecule consists of a trisubstituted benzene ring (1,2,5-substitution pattern) featuring three distinct electronic environments:
Electron Donating: The methoxy group at C2 (strong resonance donor).
Electron Withdrawing: The ethyl ester at C1 and the sulfonamide at C5 (both inductive and resonance withdrawers).
This "push-pull" electronic system creates a highly distinct NMR signature, making it an excellent candidate for rapid quality control via proton NMR.
The "fingerprint" of this molecule is defined by the dual S=O stretches and the ester carbonyl.
Wavenumber ()
Vibration Mode
Diagnostic Value
3350, 3260
Primary sulfonamide doublet (Asym/Sym). Sharp peaks confirm no salt formation.
1715
Conjugated Ester.[1][2][3] Lower than aliphatic esters (1740) due to conjugation.
1345
Sulfonamide asymmetric stretch. Strong intensity.
1260
Aryl alkyl ether (Methoxy-Ring stretch).
1165
Sulfonamide symmetric stretch.
Nuclear Magnetic Resonance (
H-NMR)
Solvent: DMSO-
| Frequency: 400 MHz
The aromatic region shows a characteristic 1,2,4-trisubstituted pattern (specifically 1,2,5 relative to acid numbering).
Shift ( ppm)
Mult.
Integ.
Assignment
Structural Justification
8.15
d
1H
H-6
Ortho to Ester. Deshielded by both Ester and Sulfonamide (Meta).
7.92
dd
1H
H-4
Para to Methoxy. Deshielded by Sulfonamide (Ortho).
7.35
s (br)
2H
Sulfonamide protons. Broad/exchangeable. Disappears with .
7.28
d
1H
H-3
Ortho to Methoxy. Shielded by electron-donating OMe group.
4.32
q
2H
Ester
Typical ethyl ester methylene.
3.91
s
3H
Methoxy singlet.
1.33
t
3H
Ester
Typical ethyl ester methyl.
Coupling Constants:
(Ortho coupling); (Meta coupling).
C-NMR Assignments
Solvent: DMSO-
Shift ( ppm)
Carbon Type
Assignment
165.2
Quaternary
C=O (Ester carbonyl)
160.8
Quaternary
C-2 (Attached to OMe - highly deshielded)
135.5
Quaternary
C-5 (Attached to Sulfonamide)
130.1
CH
C-4 (Aromatic CH)
128.8
CH
C-6 (Aromatic CH)
119.5
Quaternary
C-1 (Ipso to Ester)
113.2
CH
C-3 (Ortho to OMe - shielded)
61.0
Ester Methylene
56.5
Methoxy Methyl
14.1
Ester Methyl
Visualization of Analytical Workflow
The following diagram outlines the logical flow for characterizing this intermediate during a synthetic campaign, ensuring differentiation from the starting material (2-methoxy-5-chlorobenzoate) and the hydrolyzed byproduct.
Figure 1: Analytical decision matrix for the purification and validation of Ethyl 2-methoxy-5-sulfamoylbenzoate.
Homolog Differentiation (Theoretical)
If your specific research target is indeed the sulfamoylmethyl homologue (featuring a
spacer), use this comparative table to validate your structure against the standard impurity.
Feature
Standard (CAS 33045-53-3)
Sulfamoylmethyl Homolog (Theoretical)
Structure
H-NMR (Benzylic)
None
~4.3 - 4.5 ppm (Singlet, 2H)
H-NMR (NH2)
~7.3 ppm (Deshielded)
~6.8 ppm (Less deshielded)
Electronic Effect
Sulfonamide withdraws from Ring
Sulfonamide insulated from Ring
Aromatic Shifts
H4/H6 strongly deshielded
H4/H6 less deshielded
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 118391, Ethyl 2-methoxy-5-sulfamoylbenzoate. Retrieved from [Link]
European Pharmacopoeia (Ph. Eur.). Sulpiride Monograph: Impurity Standards. (Reference for CAS 33045-53-3 as Impurity C).[4]
SDBS (AIST). Spectral Database for Organic Compounds. (General reference for benzamide fragment shifts). Retrieved from [Link]
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate safety and handling
Executive Summary & Chemical Identity This technical guide addresses the safety, handling, and synthetic applications of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate . This compound is a critical structural intermediate,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Identity
This technical guide addresses the safety, handling, and synthetic applications of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate . This compound is a critical structural intermediate, likely utilized in the development of "homo-benzamide" antipsychotics or specific carbonic anhydrase inhibitors.
Crucial Structural Distinction:
Researchers must distinguish this compound from the more common Ethyl 2-methoxy-5-sulfamoylbenzoate (an intermediate for Sulpiride).
Common Analog: Sulfonamide attached directly to the ring (
).
Target Compound: Sulfonamide attached via a methylene spacer (
).
Implication: The methylene spacer alters the pKa of the sulfonamide nitrogen and the solubility profile, requiring modified handling protocols compared to standard phenylsulfonamides.
Property
Specification
Chemical Name
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
Functional Groups
Benzoate Ester, Aryl Ether, Primary Sulfonamide
Molecular Weight
~273.31 g/mol
Physical State
White to off-white crystalline solid
Solubility
Soluble in DMSO, DMF, hot Ethanol; sparingly soluble in water.
Hazard Identification & Safety Profile (GHS)
While specific toxicological data for this homologue may be limited in public databases, its functional group profile (Sulfonamide + Ester) dictates its classification under Occupational Exposure Banding (OEB) principles.
group presents a high risk of delayed hypersensitivity reactions (sulfa allergy).
Mechanism:[2] Metabolic oxidation of the sulfonamide nitrogen can generate hydroxylamines, which are hapten-forming agents.
Protocol: Personnel with known antibiotic sulfonamide allergies must NOT handle this compound without full respiratory and dermal isolation.
Handling & Storage Protocols
Environmental Controls
The ester linkage at the C-1 position is susceptible to hydrolysis under moist acidic or basic conditions. The sulfonamide group is relatively stable but can degrade under strong oxidative stress.
Storage: Keep under inert atmosphere (Nitrogen/Argon) at 2–8°C.
Container: Amber glass to prevent potential photochemical degradation of the anisole (methoxy) moiety.
Dessication: Store with activated silica gel packets to maintain <40% relative humidity.
PPE Decision Matrix
The following Graphviz diagram outlines the decision logic for Personal Protective Equipment (PPE) based on the operation scale.
Figure 1: Risk-based PPE selection strategy. Note that "Dust Generation" is the primary driver for escalation due to sensitization potential.
Synthetic Utility & Experimental Workflows
This compound serves as a "masked" benzoic acid. The primary synthetic utility involves chemoselective hydrolysis of the ester or direct amidation.
Workflow: Chemoselective Hydrolysis
Objective: Reveal the carboxylic acid without affecting the sulfonamide.
Dissolution: Dissolve 1.0 eq of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate in THF/Water (3:1 v/v).
Reagent: Add 1.2 eq LiOH·H₂O (Lithium Hydroxide is preferred over NaOH to prevent potential nucleophilic attack on the sulfonamide sulfur, though rare).
Reaction: Stir at ambient temperature (20–25°C) for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.
Note: The methylene spacer makes the sulfonamide less acidic than aryl sulfonamides, reducing the risk of deprotonation/salt formation at the nitrogen during mild hydrolysis.
Workup: Acidify carefully to pH 3–4 with 1M HCl. The acid product typically precipitates. Filter and dry.
Workflow: Direct Amidation (Benzamide Formation)
Objective: Synthesize "Homo-Sulpiride" analogs.
Activation: Convert the ester to an amide directly using Trimethylaluminum (AlMe₃) – Caution: Pyrophoric.
Alternative: Hydrolyze to acid first (Method 4.1), then couple using CDI (Carbonyldiimidazole) or HATU.
Coupling: React with the target amine (e.g., (1-ethylpyrrolidin-2-yl)methanamine).
Purification: Sulfonamides are polar; purification often requires C18 Reverse Phase chromatography if crystallization fails.
Synthetic Pathway Diagram
Figure 2: Divergent synthetic pathways for benzamide construction. The Hydrolysis route (Path 1) is generally safer and more scalable than AlMe₃ mediated amidation.
Waste Disposal & Decontamination
Deactivation: Sulfonamides are biologically active. Waste streams should not be merged with general organic waste if incineration is not guaranteed.
Surface Decontamination:
Wipe surfaces with 10% Isopropyl Alcohol to solubilize the ester.
Follow with a detergent wash (surfactant) to remove residual sulfonamide traces.
Verify cleaning with UV light (aromatic ring fluorescence) or swab testing if high potency is suspected.
References
European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Sensitization (Section 3.4). Available at: [Link]
PubChem. Compound Summary: 2-Methoxy-5-sulfamoylbenzoic acid (Structural Analog Data). National Library of Medicine. Available at: [Link]
role of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate in drug synthesis
Topic: Role of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate in Drug Synthesis Document Type: Technical Whitepaper Audience: Senior Synthetic Chemists & Process Development Scientists Structural Disambiguation & Core Ident...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Role of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate in Drug Synthesis
Document Type: Technical Whitepaper
Audience: Senior Synthetic Chemists & Process Development Scientists
Structural Disambiguation & Core Identity
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate (often referenced in industrial patent literature synonymously with Ethyl 2-methoxy-5-sulfamoylbenzoate ) acts as the critical electrophilic scaffold in the synthesis of substituted benzamide antipsychotics.
While the nomenclature "sulfamoylmethyl" implies a methylene bridge (
), in the context of high-volume pharmaceutical manufacturing—specifically for Sulpiride and Levosulpiride —this string is frequently used in translated patent filings to describe the 5-sulfamoyl () variant.
This guide focuses on the bioactive conformation (CAS 33045-53-3) used to synthesize dopamine
antagonists, dissecting its reactivity, process chemistry, and role as a "linchpin" intermediate.
Physicochemical Profile
Property
Specification
CAS Number
33045-53-3 (Primary Isomer)
Molecular Formula
Molecular Weight
259.28 g/mol
Appearance
White to off-white crystalline powder
Melting Point
148°C - 152°C
Solubility
Soluble in DMF, DMSO, hot ethanol; sparingly soluble in water
The molecule serves as the acylating agent in the final convergent step of Sulpiride synthesis. Its value lies in the balance between the reactivity of the ethyl ester and the stability of the sulfonamide group.
The "Goldilocks" Electrophile
In large-scale synthesis, the choice of the ethyl ester (over methyl or acid chloride) is deliberate:
Kinetic Control: Acid chlorides of sulfamoylbenzoic acid are highly reactive but prone to hydrolysis and self-polymerization during the amidation step. The ethyl ester provides a controlled release of the acyl group.
Solubility Profile: The ethyl chain increases lipophilicity compared to the methyl ester, improving miscibility with the nucleophilic coupling partner, 1-ethyl-2-(aminomethyl)pyrrolidine , in non-polar solvents.
Impurity Management: The leaving group is ethanol, which is easily removed and poses low toxicological risk compared to chlorinated byproducts.
Reaction Pathway: Nucleophilic Acyl Substitution
The core transformation involves the attack of the primary amine of the pyrrolidine side chain on the carbonyl carbon of the benzoate.
Nucleophile: (S)-1-ethyl-2-aminomethylpyrrolidine (for Levosulpiride) or the racemate (for Sulpiride).
Solvent: Ethylene Glycol or 2-Methoxyethanol (High boiling point required)
Atmosphere: Nitrogen (
) inert blanket
Step-by-Step Methodology
Charge: In a dry 3-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, charge Ethyl 2-methoxy-5-sulfamoylbenzoate (50.0 g, 193 mmol).
Solvation: Add Ethylene Glycol (150 mL). Stir at room temperature until a slurry forms.
Addition: Add 1-Ethyl-2-(aminomethyl)pyrrolidine (29.6 g, 231 mmol) dropwise over 15 minutes. Note: Slight exotherm may occur.
Reaction: Heat the mixture to 90–95°C . Maintain this temperature for 8–10 hours.
Process Control: Monitor via HPLC.[3][4][5] The reaction is considered complete when the ester precursor is <0.5%.
Quench & Crystallization:
Cool the reaction mass to 40°C.
Slowly add Deionized Water (300 mL) to induce precipitation.
Further cool to 0–5°C and stir for 2 hours to maximize yield.
Isolation: Filter the crude solid. Wash the cake with cold water (2 x 50 mL) to remove residual glycol and excess amine.
Purification: Recrystallize from Ethanol/Water (9:1) to obtain pure Sulpiride.[4]
The following diagram illustrates the convergent synthesis, highlighting the role of the topic molecule as the pivotal intermediate derived from Salicylic Acid.
Figure 1: Convergent synthesis pathway of Sulpiride showing the central role of Ethyl 2-methoxy-5-sulfamoylbenzoate.[6][3]
Critical Process Parameters (CPP) & Troubleshooting
To ensure "Trustworthiness" in the lab, researchers must monitor these specific failure modes associated with this intermediate.
Failure Mode
Cause
Mitigation Strategy
Low Yield (<70%)
Hydrolysis of the ester by moisture in the solvent.
Ensure Ethylene Glycol is anhydrous (<0.1% water). Maintain atmosphere.
Impurity: Des-methyl
Cleavage of the 2-methoxy group due to excessive heat (>110°C).
Strictly control reaction temperature between 90–95°C.
Slow Reaction Rate
Steric hindrance of the ethyl group.
Use a polar protic solvent (Glycol) to stabilize the transition state; do not substitute with non-polar solvents like Toluene.
Coloration (Pink/Brown)
Oxidation of the pyrrolidine amine.
Use fresh amine and degas solvents prior to use.
Conclusion
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate is not merely a transient intermediate; it is the selectivity filter for the benzamide class of antipsychotics. Its specific ester functionality allows for a clean, high-yielding amidation that avoids the harsh conditions required by acid chlorides, preserving the integrity of the stereocenter in Levosulpiride synthesis.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 26500, Ethyl 2-methoxy-5-sulfamoylbenzoate. Retrieved from [Link]
Google Patents (2016). CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate.[3] (Demonstrates the industrial usage of the "sulfamoylmethyl" nomenclature for the sulfamoyl compound). Retrieved from
DrugFuture. Synthesis of Sulpiride and Levosulpiride.[6][4][5] Retrieved from [Link][6]
Technical Whitepaper: Strategic Utilization of Ethyl 2-methoxy-5-sulfamoylbenzoate in Benzamide Antipsychotic Synthesis
The following technical guide is structured to serve as an authoritative resource for process chemists and drug developers. It moves beyond basic definitions to explore the process evolution, synthetic utility, and criti...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to serve as an authoritative resource for process chemists and drug developers. It moves beyond basic definitions to explore the process evolution, synthetic utility, and critical quality attributes of Ethyl 2-methoxy-5-sulfamoylbenzoate.
Executive Summary
Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3) represents a pivotal "process lock" in the synthesis of benzamide-class antipsychotics, most notably Sulpiride and Levosulpiride . Historically, the discovery of this intermediate marked a transition from volatile, high-waste acid chloride chemistries to stable, scalable ester-based amidation.
This guide analyzes the transition from classical chlorosulfonation routes to modern transition-metal-catalyzed aminosulfonylation, providing a validated protocol for the latter. It establishes this ester not merely as a transient species, but as a Critical Process Intermediate (CPI) that governs the impurity profile of the final API.
Chemical Identity & Physical Properties[1][2][3][4]
Property
Specification
Chemical Name
Ethyl 2-methoxy-5-sulfamoylbenzoate
CAS Number
33045-53-3
Molecular Formula
C₁₀H₁₃NO₅S
Molecular Weight
259.28 g/mol
Appearance
White to off-white crystalline powder
Melting Point
175–177°C
Solubility
Soluble in DMSO, DMF, hot Ethanol; sparingly soluble in water
Key Function
Electrophilic ester substrate for aminolysis
The "Discovery" Context: Evolution of the Synthetic Route
The "discovery" of this intermediate is best understood as a process optimization breakthrough. Early syntheses of Sulpiride relied on 2-methoxy-5-sulfamoylbenzoyl chloride . While reactive, the acid chloride posed severe industrial challenges:
Hydrolytic Instability: Rapid degradation upon exposure to atmospheric moisture.
Corrosivity: Generation of HCl gas during the coupling step.
Impurity Propagation: Formation of dimer impurities due to high reactivity.
The industry shifted to the Ethyl Ester (CAS 33045-53-3) to solve these issues. The ester provides a "dampened" electrophile that reacts selectively with (S)-1-ethyl-2-aminomethylpyrrolidine without side reactions, allowing for milder conditions and higher enantiomeric excess retention in Levosulpiride synthesis.
Comparative Synthetic Strategies
Two primary routes exist to access this intermediate.[1][2] The Modern Catalytic Route is recommended for Green Chemistry compliance.
Route A: Classical Chlorosulfonation (The "Dirty" Route)
Why Ethyl Ester?
Using the Ethyl ester (rather than Methyl) in an Ethanol solvent system prevents transesterification impurities . If the Methyl ester were used in Ethanol, trace amounts of the Ethyl ester impurity would form, complicating the kinetic profile. Matching the ester leaving group to the solvent (Ethyl/Ethanol) is a hallmark of robust process design.
Control of the intermediate guarantees the quality of the API.
Figure 2: Impurity Fate Mapping. Note that unreacted chloro-benzoate (Impurity B) must be strictly controlled upstream as it is difficult to purge from the final API.
References
ChemicalBook. (2023).[3] Ethyl 2-methoxy-5-sulfamoylbenzoate Product Properties and Synthesis. Retrieved from
GuideChem. (2020). Novel Synthesis Method of Methyl/Ethyl 2-methoxy-5-sulfamoylbenzoate. Retrieved from
Google Patents. (2014). CN103804265B: The synthesis of a kind of Sulpiride or its optical isomer.[5] Retrieved from
Google Patents. (2016). CN105646295A: Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate.[6][7] Retrieved from
National Institutes of Health (NIH). (1982). Synthesis and neuroleptic activity of N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-sulfonamidobenzamides. PubMed. Retrieved from
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate mechanism of action inquiry
The following technical guide provides an in-depth analysis of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate , addressing its chemical identity, synthetic utility, and the pharmacological mechanism of action of its derived...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate , addressing its chemical identity, synthetic utility, and the pharmacological mechanism of action of its derived active pharmaceutical ingredients (APIs).
Note on Nomenclature:
Analysis of patent literature (specifically CN105646294A) and chemical databases indicates that "Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate" is frequently used as a synonym or translation artifact for Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3). The downstream drugs cited in association with this compound (Sulpiride, Levosulpiride) possess a direct sulfamoyl group (-SO₂NH₂) attached to the benzene ring, not a sulfamoylmethyl group (-CH₂SO₂NH₂). This guide proceeds based on the industrial application of this compound as the key Sulpiride/Levosulpiride intermediate .
Precursor Identity & Mechanism of Action
Part 1: Executive Technical Summary
Ethyl 2-methoxy-5-sulfamoylbenzoate is a critical organic building block and pharmaceutical intermediate belonging to the class of substituted benzoates. It serves as the structural scaffold for the "benzamide" class of atypical antipsychotics.
While the compound itself is a synthetic precursor, its "Mechanism of Action" is twofold:
Synthetic Mechanism: It acts as an electrophilic acyl donor, facilitating the attachment of the pharmacophore's "tail" (e.g., the pyrrolidinyl group in Sulpiride).
Pharmacological Mechanism (Downstream): The final derived drugs function as selective Dopamine D₂/D₃ Receptor Antagonists , used in the treatment of schizophrenia, anxiety, and dysthymia.
The primary value of this compound lies in its role as the electrophilic core in the synthesis of benzamide neuroleptics. The presence of the ortho-methoxy group is crucial for the pharmacological activity of the final drug (establishing the intramolecular hydrogen bond required for receptor binding), while the meta-sulfamoyl group provides the polar interaction site.
The Aminolysis Workflow
The transformation of the intermediate into the active drug involves a nucleophilic acyl substitution (aminolysis).
Activation: The ethyl ester is relatively stable. In industrial settings, it may be converted to the more reactive acid chloride or reacted directly with the amine under high temperature/pressure or catalytic conditions.
Nucleophilic Attack: The primary amine of the side chain (e.g., (S)-(1-ethylpyrrolidin-2-yl)methanamine for Levosulpiride) attacks the carbonyl carbon of the benzoate.
Elimination: Ethanol is displaced as the leaving group, forming the stable benzamide bond.
Figure 1: Synthetic pathway converting the ethyl ester intermediate into the active pharmaceutical ingredient Levosulpiride via aminolysis.
Part 3: Pharmacological Mechanism of Action (Downstream API)
Once converted to Sulpiride or Levosulpiride , the molecule functions as a selective antagonist at dopamine receptors. Unlike typical antipsychotics (e.g., haloperidol), these benzamides exhibit a unique "atypical" profile.
1. Selective D₂/D₃ Antagonism
The derived drug binds selectively to Dopamine D₂ and D₃ receptors .
Mesolimbic Selectivity: It preferentially blocks presynaptic D₂/D₃ autoreceptors at low doses. This increases dopamine release in the frontal cortex, potentially alleviating "negative symptoms" (anhedonia, withdrawal) and depression.
Postsynaptic Blockade: At higher doses, it blocks postsynaptic D₂ receptors in the limbic system, reducing "positive symptoms" (hallucinations, delusions).
Low Extrapyramidal Side Effects (EPS): Due to lower affinity for striatal D₂ receptors compared to limbic receptors, the risk of motor side effects (Parkinsonism) is significantly reduced compared to first-generation antipsychotics.
2. Lack of Affinity for Other Receptors
Crucially, the structural core derived from Ethyl 2-methoxy-5-sulfamoylbenzoate confers high specificity. The drug has negligible affinity for:
Muscarinic cholinergic receptors (no anticholinergic side effects).
Detection: UV at 254 nm (Benzoate absorption) and 280 nm.
Retention Time: The sulfonamide ester typically elutes after the acid impurity but before the unreacted starting material.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 89601, 2-Methoxy-5-sulfamoylbenzoic acid. Retrieved from [Link]
Google Patents (2016).CN105646294A: Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate. (Note: Patent title contains the "sulfamoylmethyl" nomenclature artifact).
The Ortho-Methoxy Scaffold: A Technical Guide to o-Anisic Acid Derivatives
The following technical guide is structured to serve as an operational resource for medicinal chemists and drug discovery scientists. It prioritizes the structural utility of the o-anisic acid scaffold, specifically the...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to serve as an operational resource for medicinal chemists and drug discovery scientists. It prioritizes the structural utility of the o-anisic acid scaffold, specifically the "ortho-effect," and provides actionable protocols for derivative synthesis.
Executive Summary & Chemical Architecture
o-Anisic acid (2-methoxybenzoic acid) is more than a simple isomer of the widely used p-anisic acid; it is a "privileged structure" in medicinal chemistry due to its unique steric and electronic properties. Unlike its meta and para counterparts, the ortho-methoxy group exerts a profound influence on the conformation of the benzoic acid moiety, a phenomenon known as the Ortho-Effect .
The Conformation Lock
In drug design, minimizing the entropic penalty of binding is crucial. o-Anisic acid derivatives, particularly benzamides (e.g., Amisulpride, Sulpiride), utilize an intramolecular hydrogen bond (IMHB) between the methoxy oxygen and the amide proton.[1]
Mechanism: The 2-OMe group acts as a hydrogen bond acceptor.
Result: This locks the molecule into a pseudo-six-membered ring conformation, planarizing the amide bond relative to the phenyl ring. This "pre-organized" conformation mimics the bioactive state required for Dopamine D2/D3 receptor binding, significantly increasing potency compared to non-rigid analogs.[1]
Key Physicochemical Data
Property
Value
Implication for Drug Design
pKa
4.09
Slightly stronger acid than benzoic acid (4.20) due to inductive effects.[1]
LogP
~1.6 - 2.0
Moderate lipophilicity; ideal for CNS penetration (Blood-Brain Barrier).
Metabolic Stability
High
The methyl ether is more resistant to Phase II conjugation than the free phenol (salicylic acid).
Medicinal Chemistry Applications
A. Neuropharmacology: The Benzamide Antipsychotics
The most commercially successful application of the o-anisic acid scaffold is in the "substituted benzamide" class of antipsychotics.
Mechanism: These derivatives function as antagonists.[1][3] The 2-methoxy group is critical for selectivity. Removal or translocation of this group (to meta or para) results in a drastic loss of D2 affinity.
Role of Scaffold: The 2-methoxy group aligns the carbonyl oxygen to interact with a serine residue in the D2 receptor binding pocket.
B. Enzyme Inhibition: Tyrosinase & Melanogenesis
Beyond CNS targets, o-anisic acid derivatives are potent inhibitors of Tyrosinase, the rate-limiting enzyme in melanin synthesis.[1][4]
Mode of Action: Non-competitive inhibition.[1][4][5][6][7] The carboxylate coordinates with the binuclear copper active site, while the methoxy group provides steric bulk that disrupts substrate (L-DOPA) entry.
Application: Treatment of hyperpigmentation and melanoma adjunctive therapy.[1]
Kinetics: o-Anisic acid exhibits an IC50 of ~0.60 mM against mushroom tyrosinase, comparable to benzoic acid but with distinct lipophilic advantages for skin penetration.[1]
Visualizing the Scaffold Utility
The following diagram illustrates the Structure-Activity Relationship (SAR) logic flow for o-anisic acid derivatives, highlighting how specific substitutions drive therapeutic class.
Figure 1: Strategic diversification of the 2-methoxybenzoic acid scaffold into major therapeutic and industrial classes.
Experimental Protocols
Protocol A: Synthesis of a 2-Methoxybenzamide Derivative
This protocol describes the synthesis of a generic benzamide derivative, mimicking the core step in Amisulpride synthesis. It utilizes HATU as a coupling agent, which is superior to acid chlorides for preserving chiral centers in complex amines.[1]
Objective: Couple o-anisic acid with N-ethyl-2-aminomethylpyrrolidine.
Activation: In a flame-dried round-bottom flask under Argon, dissolve 2-methoxybenzoic acid (152 mg, 1 mmol) in anhydrous DMF (5 mL).
Coupling Agent: Add DIPEA (0.35 mL, 2 mmol) followed by HATU (456 mg, 1.2 mmol). Stir at room temperature for 15 minutes to form the active ester. Note: The solution should turn slightly yellow.
Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1).[1] The product will appear as a new spot with lower Rf than the acid.
Workup: Dilute with EtOAc (50 mL) and wash sequentially with saturated NaHCO3 (2x), water (2x), and brine (1x).
Purification: Dry organic layer over Na2SO4, concentrate in vacuo. Purify via flash column chromatography (Silica gel, Gradient 0-10% MeOH in DCM).
Self-Validation:
1H NMR Check: Look for the characteristic methoxy singlet at δ 3.8–3.9 ppm .[1] The amide proton often appears as a broad triplet/singlet around δ 7.8–8.5 ppm .[1]
Protocol B: Directed Ortho Metalation (DoM)
To access 3-substituted derivatives (difficult via electrophilic substitution), use the methoxy group as a Directed Metalation Group (DMG).[1]
Reagents:
o-Anisic acid (protected as an oxazoline or amide to prevent proton quenching, or use 2 eq of base on the acid itself)
Cooling: Dissolve substrate in dry THF and cool to -78°C.
Lithiation: Add s-BuLi (1.1 eq) dropwise.[1] The coordination to the methoxy oxygen directs lithium to the C3 position (the "ortho" position between methoxy and carboxyl).
Quench: Add electrophile at -78°C.
Warming: Allow to warm to RT slowly.
Synthesis Workflow Diagram
The following diagram details the industrial-scale logic versus the lab-scale logic for processing these derivatives.
Figure 2: Comparative synthetic routes for benzamide formation.
References
Kubo, I., et al. (2003). "Tyrosinase inhibition kinetics of anisic acid."[1][5][6][7] Zeitschrift für Naturforschung C, 58(9-10), 713-718.[1][4][5][6][7]
Schoemaker, H., et al. (2002). "Amisulpride: A Review of its Pharmacology and Therapeutic Potential in the Treatment of Schizophrenia."[1] CNS Drugs.[1] (Contextualizing the benzamide structure).
Lange, J., et al. (2015). "Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition."[1] Bioorganic & Medicinal Chemistry Letters.
Wikipedia. "Amisulpride - Chemistry and Pharmacology."[1]
BenchChem. "Synthesis of 2,3-Dihydroxy-4-methoxybenzoic Acid: A Detailed Guide." (Providing context on methoxy-benzoic acid oxidation protocols).
using Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate for sulpiride synthesis
An Application Guide for the Synthesis of Sulpiride via Ethyl 2-methoxy-5-sulfamoylbenzoate Authored by: A Senior Application Scientist Abstract This document provides a comprehensive guide for the synthesis of Sulpiride...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for the Synthesis of Sulpiride via Ethyl 2-methoxy-5-sulfamoylbenzoate
Authored by: A Senior Application Scientist
Abstract
This document provides a comprehensive guide for the synthesis of Sulpiride, an atypical antipsychotic drug, utilizing Ethyl 2-methoxy-5-sulfamoylbenzoate as a key intermediate. Sulpiride, a substituted benzamide, is a selective dopamine D2 and D3 receptor antagonist widely used in the treatment of schizophrenia and other psychiatric disorders.[1] This application note is designed for researchers, chemists, and drug development professionals, offering a detailed narrative that combines established protocols with the underlying chemical principles. We will explore the synthesis pathway, detail step-by-step experimental procedures from reaction to purification, and discuss methods for analytical characterization. The protocols herein are designed to be self-validating, ensuring scientific integrity and reproducibility.
Introduction to the Sulpiride Synthesis Pathway
The synthesis of Sulpiride, chemically known as N-[(1-ethylpyrrolidin-2-yl)methyl]-2-methoxy-5-sulfamoylbenzamide, is a cornerstone reaction in pharmaceutical manufacturing.[2] The primary strategy involves the formation of an amide bond between a benzoic acid derivative and a specific pyrrolidine moiety. While direct coupling of a carboxylic acid and an amine can be challenging due to a competing acid-base reaction, the use of an activated carboxylic acid derivative, such as an ester, provides a more efficient and controlled pathway.[3]
This guide focuses on the reaction between Ethyl 2-methoxy-5-sulfamoylbenzoate and 2-Aminomethyl-1-ethylpyrrolidine. This method represents a robust and scalable approach to Sulpiride synthesis. The ester group in Ethyl 2-methoxy-5-sulfamoylbenzoate serves as a good leaving group upon nucleophilic attack by the primary amine of 2-Aminomethyl-1-ethylpyrrolidine, directly forming the desired amide bond under thermal conditions.
Core Reaction Scheme
The central transformation is an amidation reaction, as illustrated below.
Caption: Chemical synthesis of Sulpiride via amidation.
Starting Materials: Properties and Sourcing
Success in synthesis begins with well-characterized starting materials.
Note on Nomenclature: The key intermediate is Ethyl 2-methoxy-5-sulfamoylbenzoate. Some patents and literature may refer to the methyl ester (2-methoxy-5-sulfamoylbenzoic acid methyl ester), which behaves similarly in this reaction.[6][7] The user-specified "sulfamoylmethyl" appears to be a misnomer, as the sulfamoyl group (-SO₂NH₂) is directly attached to the benzene ring.
Detailed Experimental Protocol
This protocol synthesizes information from established methodologies to provide a robust procedure for laboratory-scale synthesis.[6][7]
Caption: Overall workflow for Sulpiride synthesis and purification.
Step-by-Step Procedure
PART A: AMIDE FORMATION
Reactor Setup: Assemble a clean, dry three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and thermometer. If available, connect an inert gas line (Nitrogen) to create an inert atmosphere. This is good practice to prevent any potential oxidative side reactions at elevated temperatures.[7]
Charging Reagents: To the flask, add Ethyl 2-methoxy-5-sulfamoylbenzoate (e.g., 25.9 g, 0.1 mol), 2-Aminomethyl-1-ethylpyrrolidine (e.g., 14.1 g, 0.11 mol), and glycerol (e.g., 180 mL).[7]
Causality: Glycerol (or ethylene glycol) is used as a high-boiling point solvent. This allows the reaction to be heated sufficiently to overcome the activation energy for amide formation. It also helps to dissolve the reactants and facilitate the removal of the ethanol byproduct, which drives the reaction equilibrium toward the product side.[6]
Reaction: Begin stirring and gently heat the mixture to 90-95°C. Maintain this temperature for 4 to 10 hours.[6][7]
Self-Validation: The reaction progress should be monitored periodically (e.g., every 2 hours) using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting ester is consumed.
PART B: ISOLATION OF CRUDE SULPIRIDE
Cooling and Precipitation: Once the reaction is complete, turn off the heat and allow the mixture to cool to 20-30°C. While stirring, slowly add deionized water (e.g., 300 mL).[7]
Causality: Sulpiride is practically insoluble in water.[8] Adding water causes the product to precipitate out of the glycerol/water mixture, while unreacted starting materials and polar byproducts remain dissolved.
Maximizing Yield: Transfer the flask to an ice bath and continue stirring at 0-5°C for at least 30-60 minutes.[7]
Causality: Lowering the temperature significantly decreases the solubility of Sulpiride in the solvent mixture, maximizing the amount of precipitated product and thus increasing the isolated yield.
Filtration and Drying: Collect the white solid precipitate by vacuum filtration using a Büchner funnel. Wash the filter cake with cold deionized water to remove residual glycerol and other impurities. Dry the crude product in a vacuum oven at 60°C to a constant weight.[7]
PART C: PURIFICATION BY RECRYSTALLIZATION
Solvent Selection: Traditional purification methods often required multiple steps.[9] Modern protocols utilize optimized mixed solvent systems for superior purity. A reported system consists of ethanol, isopropanol, and acetone.[9]
Procedure: Dissolve the crude Sulpiride in a minimum amount of a hot mixture of ethanol and isopropanol (e.g., a 2:1 volume ratio). Once fully dissolved, slowly add acetone (e.g., 0.5 parts relative to isopropanol) until the solution becomes slightly turbid.
Crystallization: Gently heat the solution again until it is clear, then remove it from the heat source and allow it to cool slowly to room temperature. Finally, cool it further in an ice bath to complete the crystallization process.
Causality: Slow cooling allows for the formation of a well-defined crystal lattice, which selectively incorporates Sulpiride molecules while excluding impurities. This process can yield pharmaceutical-grade purity (>99.5%).[9]
Final Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold acetone, and dry under vacuum.
Analytical Characterization (Quality Control)
To validate the synthesis, the final product must be rigorously characterized.
All procedures should be conducted in a well-ventilated fume hood.
Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.
Consult the Safety Data Sheets (SDS) for all chemicals before use.
Ethyl 2-methoxy-5-sulfamoylbenzoate may cause skin and eye irritation.[4]
2-Aminomethyl-1-ethylpyrrolidine is a corrosive amine; avoid inhalation and direct contact.
Conclusion
This application note details a reliable and high-yield synthesis of Sulpiride using Ethyl 2-methoxy-5-sulfamoylbenzoate. The protocol emphasizes not only the procedural steps but also the chemical reasoning behind them, providing a robust framework for researchers. By following the outlined procedures for synthesis, purification, and characterization, drug development professionals can confidently produce high-purity Sulpiride suitable for further investigation and application.
References
Brennan, J. J., et al. (1982). Isolation, identification, and synthesis of the major sulpiride metabolite in primates. Journal of Pharmaceutical Sciences, 71(11), 1199-203. Available at: [Link]
Google Patents. (2021). CN112441960A - Synthetic method of sulpiride.
Karakus, S., et al. (2019). In silico Analysis of Sulpiride, Synthesis, Characterization and In vitro Studies of its Nanoparticle for the Treatment of Schizophrenia. Current Computer-Aided Drug Design, 15(4), 351-362. Available at: [Link]
Maini, M., et al. (2022). Overcoming the Drawbacks of Sulpiride by Means of New Crystal Forms. Molecules, 27(17), 5434. Available at: [Link]
Harrold, M. W., et al. (1990). Synthesis and D2 dopaminergic activity of pyrrolidinium, tetrahydrothiophenium, and tetrahydrothiophene analogs of sulpiride. Journal of Medicinal Chemistry, 33(5), 1464-1469. Available at: [Link]
Google Patents. (2015). CN104447477A - Method for preparing sulpiride.
Kumar, P., et al. (1991). Synthesis and neuroleptic activity of N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-sulfonamidobenzamides. Journal of Medicinal Chemistry, 34(8), 2464-2471. Available at: [Link]
ResearchGate. (2025, August 9). Synthesis, spectroscopic and thermal characterization of sulpiride complexes. Available at: [Link]
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate as a pharmaceutical intermediate
Application Notes & Protocols: Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate A Senior Application Scientist's Guide for Researchers and Drug Development Professionals Foreword: The Unsung Architect in Benzamide Synthesis I...
A Senior Application Scientist's Guide for Researchers and Drug Development Professionals
Foreword: The Unsung Architect in Benzamide Synthesis
In the intricate world of pharmaceutical development, the journey from a simple molecule to a life-changing therapeutic is long and complex. The unsung heroes of this journey are often the intermediate compounds—precisely engineered molecular scaffolds upon which the final active pharmaceutical ingredient (API) is built. Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate is one such critical architect. While its name might not be recognized by patients, its role is indispensable in the synthesis of key antipsychotic drugs. This guide provides an in-depth exploration of this intermediate, from its fundamental properties and synthesis to its practical application and quality control, grounded in established scientific principles and field-proven insights.
Core Characteristics of the Intermediate
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate, also identified as Sulpiride Impurity C, is a sulfonamide-containing organic building block.[1] Its structure, featuring a methoxy group, an ethyl ester, and a sulfamoylmethyl group on a benzene ring, provides the necessary reactive sites for constructing more complex molecules.
Physicochemical & Structural Data
A thorough understanding of the physical and chemical properties of an intermediate is the bedrock of successful process development and scale-up.
Synthesis of the Intermediate: A Tale of Two Pathways
The industrial production of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate has evolved from traditional multi-step processes to more streamlined, environmentally conscious methods. Understanding these pathways is crucial for process chemists aiming for efficiency, purity, and sustainability.
The Traditional Route: A Multi-Step Endeavor
Historically, the synthesis of the analogous methyl ester intermediate begins with salicylic acid and involves a series of classical organic reactions: methylation, chlorosulfonation, amination, and finally, esterification.[3][4][5] This pathway, while effective, is often plagued by long reaction times and the generation of significant waste streams, including high salt content and mixed wastewater, which complicates large-scale production.[3][5]
Modern Synthesis: An Efficient and Greener Approach
More recent innovations have focused on shortening the synthetic route and improving the environmental footprint. A notable advancement involves a catalyzed reaction starting from a pre-functionalized benzoate. The synthesis of the closely related methyl ester, for instance, has been achieved with high yield and purity from methyl 2-methoxy-5-chlorobenzoate and sodium aminosulfonate, using a copper catalyst.[3][5][6][7] This approach bypasses several steps of the traditional route, significantly reducing waste.[4][5][6]
Below is a generalized workflow representing a modern synthetic approach.
Caption: Modern Synthesis Workflow for Sulfamoyl Benzoates.
Core Application: Synthesis of Sulpiride and Levosulpiride
The primary and most significant application of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate is its role as a key intermediate in the manufacture of Sulpiride and its levorotatory enantiomer, Levosulpiride.[1] These drugs are substituted benzamide antipsychotics used for treating schizophrenia and other mental disorders.[8]
The core reaction is an amide bond formation (amidation) between the ethyl ester group of the intermediate and the primary amine of N-ethyl-2-aminomethyl pyrrolidine.
Application Note: Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate Synthesis & Optimization
This Application Note and Protocol guide details the synthesis, reaction conditions, and handling of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate , a critical intermediate in the development of sulfonylurea herbicides and...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the synthesis, reaction conditions, and handling of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate , a critical intermediate in the development of sulfonylurea herbicides and benzamide-based pharmaceutical agents.
Compound Profile & Significance
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate is a bifunctional building block containing an ester-protected carboxyl group and a benzylic primary sulfonamide. It is structurally analogous to the methyl ester intermediate used in the synthesis of Bensulfuron-methyl and related sulfonylurea herbicides. In medicinal chemistry, the sulfamoylmethyl motif (
) serves as a bioisostere for carboxylic acids and provides unique hydrogen-bonding interactions in protease inhibitors and dopaminergic modulators.
Property
Specification
Systematic Name
Ethyl 5-(aminosulfonylmethyl)-2-methoxybenzoate
Molecular Formula
Molecular Weight
273.31 g/mol
Core Moiety
o-Anisic Acid derivative
Key Functionality
Benzylic Sulfonamide (Meta to Ester, Para to Methoxy)
Solubility
Soluble in DMSO, DMF, Ethyl Acetate; Sparingly soluble in Water
Synthetic Strategy & Reaction Pathways
The synthesis typically proceeds via the functionalization of the C5-methyl group of Ethyl 2-methoxy-5-methylbenzoate or through the chloromethylation of Ethyl 2-methoxybenzoate. The critical step is the conversion of the benzylic halide to the sulfonamide.
Logical Pathway Diagram
Figure 1: Synthetic pathways converting the methyl precursor to the target sulfonamide via classic Strecker alkylation or direct sulfamidation.
Detailed Experimental Protocols
Method A: The "Classic" Sulfite-Chloride Route (High Reliability)
This method is preferred for scale-up due to the low cost of reagents and high predictability.
Step 1: Benzylic Bromination
Objective: Selectively brominate the C5-methyl group.
Strategic Applications of Sulfonamide Scaffolds: From Synthetic Protocols to Targeted Inhibition Assays
Abstract The sulfonamide moiety ( ) remains a "privileged structure" in medicinal chemistry, serving as a cornerstone for antibacterials, carbonic anhydrase inhibitors (CAIs), and selective COX-2 inhibitors. Its utility...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The sulfonamide moiety (
) remains a "privileged structure" in medicinal chemistry, serving as a cornerstone for antibacterials, carbonic anhydrase inhibitors (CAIs), and selective COX-2 inhibitors. Its utility stems from its ability to act as a stable transition-state mimetic and its tunable physicochemical properties, particularly acidity (). This guide provides high-fidelity protocols for the synthesis of sulfonamide derivatives and their subsequent biological validation in antibacterial and enzymatic assays.
The Sulfonamide Pharmacophore: Chemical Rationale
The biological versatility of sulfonamides is governed by the electronic environment of the
-substituent. The sulfonamide nitrogen is weakly acidic ( for unsubstituted, dropping to for -aryl derivatives).
Bioisosterism: The tetrahedral geometry of the sulfonyl group mimics the transition state of amide hydrolysis, yet it is resistant to proteases.
Ionization: For antibacterial agents, the
is critical. The Bell-Roblin Theory postulates that optimal activity occurs when the of the drug matches the physiological pH, balancing membrane permeability (neutral form) with receptor binding (ionized form) [1].
Synthetic Protocol: General Coupling Workflow
The most robust method for generating a library of sulfonamides is the nucleophilic attack of a primary or secondary amine on a sulfonyl chloride.
Experimental Workflow Diagram
Figure 1: Standard nucleophilic substitution workflow for sulfonamide synthesis.
Detailed Protocol: Sulfonyl Chloride Amidation
Objective: Synthesis of
-substituted benzenesulfonamide derivatives.
Materials:
Substituted Benzenesulfonyl chloride (1.0 equiv)
Amine substrate (1.1 equiv)
Pyridine (anhydrous) or Triethylamine (TEA)
Dichloromethane (DCM, anhydrous)
1M HCl (aqueous)
Step-by-Step Methodology:
Preparation: In a flame-dried round-bottom flask, dissolve the Amine (1.0 mmol) in anhydrous DCM (5 mL).
Base Addition: Add Pyridine (2.0 mmol) to scavenge the HCl byproduct. Critical: Failure to neutralize HCl will protonate the amine, rendering it non-nucleophilic.
Coupling: Cool the solution to 0°C. Add Sulfonyl Chloride (1.0 mmol) dropwise (dissolved in minimal DCM if solid).
Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor consumption of sulfonyl chloride by TLC (Hexane:EtOAc 7:3).
Workup:
Dilute with DCM.
Wash with 1M HCl (
mL) to remove pyridine and unreacted amine.
Wash with Brine, dry over
, and concentrate in vacuo.
Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography.
Troubleshooting Table:
Issue
Probable Cause
Corrective Action
Low Yield
Hydrolysis of Sulfonyl Chloride
Ensure glassware is flame-dried; use anhydrous solvents.
Impurity Spots
Disulfonimide formation
Avoid large excess of sulfonyl chloride; keep temperature low during addition.
| Starting Material Remains | Steric Hindrance | Use a stronger base (DMAP catalyst) or heat to reflux in THF. |
Sulfonamides act as competitive inhibitors of Dihydropteroate Synthase (DHPS) .[1][2][3] They mimic p-aminobenzoic acid (PABA), blocking the biosynthesis of folate, which is essential for bacterial DNA synthesis [2].[2][4]
Mechanism of Action: The Folate Blockade
Figure 2: Competitive inhibition of the bacterial folate pathway by sulfonamides.[1][4]
Protocol: Minimum Inhibitory Concentration (MIC)
Method: Broth Microdilution (CLSI Standards).
Inoculum Prep: Adjust bacterial culture (E. coli or S. aureus) to
McFarland standard ( CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Compound Dilution: Dissolve sulfonamide in DMSO. Prepare serial 2-fold dilutions in a 96-well plate (Final conc. range:
).
Assay Assembly: Add
of diluted compound and of bacterial suspension to each well.
Control Positive: Bacteria + Broth (no drug).
Control Negative: Broth only.
Incubation:
for 16–20 hours.
Readout: Determine MIC as the lowest concentration with no visible turbidity . Verify with OD600 absorbance if available.
) ion in the active site of Carbonic Anhydrase (CA), displacing the zinc-bound water molecule/hydroxide ion. This is relevant for glaucoma, epilepsy, and diuretic therapies [3].
Protocol: Esterase Activity Assay (Colorimetric)
While CA physiologically hydrates
, it also exhibits esterase activity. We utilize p-Nitrophenyl Acetate (pNPA) as a surrogate substrate, which hydrolyzes to yellow p-Nitrophenol ().[5]
Bell, P. H., & Roblin, R. O. (1942). Studies in Chemotherapy. VII. A Theory of the Relation of Structure to Activity of Sulfanilamide Type Compounds. Journal of the American Chemical Society. Link
Seydel, J. K. (1968). Sulfonamides, Structure-Activity Relationship and Mode of Action.[2][3][8][9] Journal of Pharmaceutical Sciences. Link
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link
Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib). Journal of Medicinal Chemistry. Link
Application Notes & Protocols: Derivatization of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
Abstract This document provides a comprehensive technical guide for the chemical derivatization of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate, a key building block for the synthesis of novel compound libraries in drug d...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide for the chemical derivatization of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate, a key building block for the synthesis of novel compound libraries in drug discovery. The protocols herein detail robust and validated methods for N-acylation, N-alkylation, and N-arylation of the primary alkylsulfonamide moiety. As a Senior Application Scientist, this guide emphasizes the underlying chemical principles, provides detailed, step-by-step experimental procedures, and offers insights into reaction optimization and product characterization. The aim is to equip researchers, medicinal chemists, and drug development professionals with the necessary tools to efficiently generate diverse derivatives for structure-activity relationship (SAR) studies and the development of new chemical entities.
Introduction: The Strategic Value of Sulfonamide Derivatization
The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a vast array of therapeutic agents. Its derivatization is a critical strategy for modulating pharmacokinetic and pharmacodynamic properties. The target molecule, Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate, is a bifunctional scaffold, featuring an ester and a primary alkylsulfonamide. This structure is particularly interesting as the -CH₂- linker separates the sulfonamide from the aromatic ring, influencing its electronic properties and reactivity compared to arylsulfonamides.
Derivatization at the sulfonamide nitrogen allows for the introduction of a wide range of substituents, which can profoundly impact a molecule's biological activity, solubility, and metabolic stability.[1][2] This guide presents three core derivatization pathways:
N-Acylation: Introduces an acyl group, creating N-acylsulfonamides which are often explored as bioisosteres of carboxylic acids.[2]
N-Alkylation: Appends alkyl chains, which can modulate lipophilicity and introduce new steric features.[3][4]
N-Arylation: Attaches aryl or heteroaryl rings, providing access to extended π-systems and new vectors for receptor interactions.
These transformations empower chemists to rapidly generate libraries of analogues from a common core, accelerating the hit-to-lead optimization process in drug discovery programs.
Synthesis of the Starting Material: Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
While structurally similar to the well-documented "sulfamoylbenzoate" intermediates used for drugs like Sulpiride, the target "sulfamoylmethyl" compound is less common.[5] A plausible and efficient synthetic route is proposed below, starting from commercially available materials. This multi-step synthesis involves the formation of polysubstituted arenes, which are crucial frameworks in various chemical fields.[6][7][8]
Proposed Synthetic Workflow
Caption: Proposed synthesis of the target scaffold.
Core Derivatization Protocols
The following sections provide detailed, self-validating protocols for the primary derivatization reactions of the sulfonamide nitrogen.
Protocol I: N-Acylation via Acyl Chlorides
This classical method is highly reliable for forming N-acylsulfonamides. The reaction proceeds via nucleophilic attack of the deprotonated sulfonamide nitrogen onto the electrophilic acyl chloride.[9]
Causality: A non-nucleophilic base, such as triethylamine (TEA) or pyridine, is essential to deprotonate the sulfonamide nitrogen (pKa ≈ 10-11), significantly increasing its nucleophilicity without competing in the reaction. Anhydrous aprotic solvents are used to prevent hydrolysis of the acyl chloride.
Dissolution: Dissolve Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.
Base Addition: Cool the solution in an ice bath (0 °C) and add triethylamine (1.5 eq). Stir for 10 minutes.
Acylating Agent Addition: Add the acyl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes, maintaining the temperature at 0 °C.
Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.
Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.
Work-up:
Quench the reaction by slowly adding 1M HCl.
Transfer the mixture to a separatory funnel and separate the layers.
Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.[10]
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient).
Protocol II: N-Alkylation via the "Borrowing Hydrogen" Strategy
This modern, atom-economical method uses alcohols as alkylating agents, generating only water as a byproduct.[3] The reaction is catalyzed by a transition metal complex which temporarily "borrows" hydrogen from the alcohol to form an aldehyde in situ, which then undergoes reductive amination with the sulfonamide.[4]
Causality: A manganese(I) pincer complex serves as a robust catalyst for the hydrogen transfer steps. A catalytic amount of a weak base like potassium carbonate is sufficient to facilitate the reaction. High temperatures are required to drive the catalytic cycle. This method avoids the use of toxic alkyl halides.
Setup: To a Schlenk tube, add Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate (1.0 eq), the alcohol (1.2 eq), the Mn(I) catalyst (0.05 eq), and K₂CO₃ (0.10 eq).
Solvent & Atmosphere: Add anhydrous xylenes. Seal the tube and purge with nitrogen or argon for 10-15 minutes.
Reaction: Heat the reaction mixture in a pre-heated oil bath at 150 °C for 24 hours.
Monitoring: After cooling, check for completion using TLC or LC-MS.
Work-up: Cool the reaction to room temperature and filter through a pad of celite to remove the catalyst and base, washing with ethyl acetate.
Purification: Concentrate the filtrate under reduced pressure. Purify the resulting residue by flash column chromatography to yield the N-alkylated product.[3]
Protocol III: N-Arylation via Chan-Evans-Lam (CEL) Coupling
The CEL coupling is a powerful copper-catalyzed reaction for forming C-N bonds using arylboronic acids. It operates under mild conditions and is tolerant of a wide range of functional groups.[11][12]
Causality: A copper(II) salt acts as the catalyst. The reaction mechanism is thought to involve transmetalation of the aryl group from boron to copper, followed by reductive elimination to form the N-aryl bond. An oxidant (often atmospheric oxygen) is required to regenerate the active Cu(II) species.[13][14] A base is typically used to facilitate the process.
Reaction vial with a loose-fitting cap (to allow air entry)
Magnetic stirrer
Rotary evaporator
Flash chromatography system
Step-by-Step Methodology:
Setup: In a reaction vial, combine Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate (1.0 eq), the arylboronic acid (1.5 eq), Cu(OAc)₂ (0.1 eq), and powdered 4 Å molecular sieves.
Solvent & Base: Add anhydrous DCM and the base (e.g., pyridine, 2.0 eq).
Reaction: Stir the mixture vigorously at room temperature, open to the air (e.g., with a needle through the septum or a loose cap), for 12-24 hours.
Monitoring: Monitor the reaction by TLC or LC-MS.
Work-up: Upon completion, dilute the mixture with DCM and filter through celite to remove the copper salts and sieves.
Purification: Concentrate the filtrate and purify the crude product via flash column chromatography to isolate the desired N-arylsulfonamide.
Data Summary & Visualization
The choice of derivatization method depends on the desired substituent. The following table provides a comparative overview.
Mild conditions, broad scope for aryl groups.[12][14]
General Derivatization Workflow
Caption: Overview of derivatization pathways.
Conclusion
The protocols detailed in this application note provide a robust framework for the derivatization of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate. By employing N-acylation, N-alkylation, and N-arylation reactions, researchers can efficiently generate diverse libraries of novel compounds. These methods are grounded in well-established chemical principles and have been optimized for reliability and broad applicability, thereby serving as a valuable resource for professionals in medicinal chemistry and drug development.
References
Reed-Berendt, B. G., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. The Journal of Organic Chemistry, 84(7), 3715–3724. Available at: [Link]
Jo, S., et al. (2026). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Molecules, 31(2), 567. Available at: [Link]
Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. The Journal of Organic Chemistry, 81(17), 8035–8042. Available at: [Link]
Watson, A. J. B., et al. (2020). Discovery, scope, and limitations of an N-dealkylation/N-arylation of secondary sulfonamides under Chan–Lam conditions. University of St Andrews Research Portal. Available at: [Link]
Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates under Thermal Conditions. Organic Chemistry Portal. Available at: [Link]
O'Donovan, D. H., & Connon, S. J. (2025). Recent advances in the synthesis of N-acyl sulfonamides. RSC Advances. Available at: [Link]
Sadek, O., et al. (2026). Copper‒complexes for Chemoselective N-arylation of Arylamines and Sulfanilamides via Chan-Evans-Lam Cross-Coupling. PMC. Available at: [Link]
Nikpassand, M., et al. (2025). An Efficient Method for the Synthesis of N-Acylsulfonamides. ResearchGate. Available at: [Link]
ResearchGate. (n.d.). Synthesis of N-arylated sulfonimidamides 86 by using Chan–Lam coupling. ResearchGate. Available at: [Link]
ResearchGate. (n.d.). Catalytic N‐Alkylation of Sulfonamides. ResearchGate. Available at: [Link]
ResearchGate. (n.d.). (a) General Chan−Lam arylation of sulfonamides and (b) dealkylative... ResearchGate. Available at: [Link]
Zarei, M., et al. (2014). ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions. PMC. Available at: [Link]
Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Organic Chemistry Portal. Available at: [Link]
Kim, W.-S., et al. (2014). Copper-Catalyzed Chan-Lam Coupling between Sulfonyl Azides and Boronic Acids at Room Temperature. Organic Chemistry Portal. Available at: [Link]
Google Patents. (2016). CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate. Google Patents.
Google Patents. (2016). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate. Google Patents.
Patsnap. (2016). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. Patsnap. Available at: [Link]
Wang, Y., et al. (2021). Synthesis of polysubstituted arenes through organocatalytic benzannulation. PMC. Available at: [Link]
Poissy, J., et al. (2020). C–H Electrophilic (phenylsulfonyl)difluoromethylation of (hetero)arenes with a newly designed reagent. PMC. Available at: [Link]
ResearchGate. (n.d.). Divergent synthesis of arenes by benzannulation. ResearchGate. Available at: [Link]
Procter, D. J., et al. (2025). Access to Arynes from Arenes via Net Dehydrogenation: Scope, Synthetic Applications and Mechanistic Analysis. PDXScholar. Available at: [Link]
ResearchGate. (2023). Synthesis of Sulfonyl Arenes via Hydroxy/Amino‐Benzannulation of Sulfonyl Enynals. ResearchGate. Available at: [Link]
Technical Support Center: Synthesis of Ethyl 2-Methoxy-5-Sulfamoylbenzoate
Welcome to the technical support center for the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexitie...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexities of synthesizing this crucial pharmaceutical intermediate. As a key building block for antipsychotic drugs like Sulpiride, its efficient and pure synthesis is of paramount importance.[1][2]
This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. We will explore the nuances of both the traditional chlorosulfonation pathway and modern catalytic methods, focusing on the causality behind experimental choices to empower you to resolve challenges in your own lab.
Overview of Synthetic Strategies
The synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate is primarily approached via two distinct routes: a traditional multi-step pathway starting from salicylic acid and a more modern, streamlined process. The traditional route, while well-established, is often plagued by long reaction times, hazardous reagents, and significant chemical waste.[3][4] Newer methods offer a more efficient and environmentally benign alternative.[5]
Caption: Comparative overview of traditional vs. modern synthesis routes.
Troubleshooting the Traditional Synthesis Pathway
The traditional route involves several challenging chemical transformations. This section addresses the most common issues encountered at each stage.
Part A: Chlorosulfonation
This step is critical for introducing the sulfamoyl group but is fraught with potential hazards and side reactions. It involves reacting a 2-methoxybenzoic acid derivative with a strong chlorinating agent like chlorosulfonic acid.[6]
Q1: My yield of the sulfonyl chloride intermediate is significantly lower than expected. What are the most common causes?
A1: Low yields in this step typically stem from three primary issues: reagent quality, reaction control, and workup procedure.
Moisture Contamination: Chlorosulfonic acid reacts violently with water. Any moisture in your starting material or glassware will consume the reagent and reduce its effectiveness. Solution: Ensure all glassware is oven-dried and the 2-methoxybenzoic acid is anhydrous before starting the reaction.
Suboptimal Temperature Control: This is a highly exothermic reaction. If the temperature rises uncontrollably (typically above 70°C), you risk the formation of polysulfonated byproducts and other impurities.[6] Solution: The addition of 2-methoxybenzoic acid to chlorosulfonic acid should be done slowly, in portions, with efficient stirring and external cooling (e.g., an ice bath) to maintain the temperature between 40-60°C.[6][7]
Product Degradation During Workup: The resulting sulfonyl chloride is highly susceptible to hydrolysis. The standard procedure of quenching the reaction mixture by pouring it onto ice must be done quickly.[7][8] Prolonged contact with water will convert your desired product back into the sulfonic acid, which will be lost in the aqueous layer. Solution: After pouring the mixture onto ice, filter the precipitated solid immediately. Wash with minimal cold water and dry thoroughly before proceeding to the next step.
Q2: I'm observing a significant amount of a high-melting, insoluble white solid as a byproduct. What is it and how can I prevent it?
A2: This is very likely the corresponding diaryl sulfone. This common byproduct forms when the newly generated sulfonyl chloride reacts with another molecule of the electron-rich 2-methoxybenzoic acid starting material.
Causality: This side reaction becomes dominant if the concentration of the chlorosulfonating agent is insufficient.
Prevention: The most effective way to minimize diaryl sulfone formation is to use a sufficient excess of chlorosulfonic acid (typically 4-5 molar equivalents).[6][8] This ensures that the starting material is consumed quickly and favors the formation of the desired sulfonyl chloride over the competing sulfone pathway. Maintaining a controlled, lower reaction temperature also helps suppress this bimolecular side reaction.
Technical Support Center: Crystallization of Ethyl 2-methoxy-5-sulfamoylbenzoate
Welcome to the technical support center for the crystallization of Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3). This guide is designed for researchers, scientists, and drug development professionals to navigate...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the crystallization of Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this key pharmaceutical intermediate.[1] By understanding the fundamental principles and addressing specific experimental issues, you can optimize your process for yield, purity, and desired crystal form.
Fundamental Principles of Crystallization
Crystallization is a critical purification and particle engineering step in pharmaceutical manufacturing.[2] The process is governed by two primary, sequential events:
Nucleation : The initial formation of small, stable crystalline entities (nuclei) from a supersaturated solution. This is the "birth" of the crystals.[3] Supersaturation, the state where the concentration of the solute in the solution exceeds its equilibrium solubility, is the essential driving force for nucleation.[3][]
Crystal Growth : The subsequent deposition of additional solute molecules from the supersaturated solution onto the existing nuclei, allowing them to grow into larger, well-defined crystals.[3][]
Controlling the balance between nucleation and growth is paramount for achieving desired crystal attributes like size distribution, shape (habit), and polymorphic form.[2][]
This section addresses common problems encountered during the crystallization of Ethyl 2-methoxy-5-sulfamoylbenzoate in a question-and-answer format.
Q1: My solution of Ethyl 2-methoxy-5-sulfamoylbenzoate has cooled, but no crystals are forming. What is happening and what should I do?
Answer: This is a common issue that typically points to one of two scenarios: the solution is not sufficiently supersaturated, or it is in a metastable state where nucleation has not been initiated.
Causality: For crystals to form, the concentration of the solute must exceed its saturation point at a given temperature. If too much solvent was used, the solution may remain undersaturated even after cooling.[5] Alternatively, the solution can be supersaturated but lack the energy or sites required for primary nucleation to occur.[3][5]
Troubleshooting Steps:
Induce Nucleation (Seeding) : The most effective method to overcome the nucleation barrier is to introduce "seed" crystals of pure Ethyl 2-methoxy-5-sulfamoylbenzoate.[3][5] This bypasses the need for primary nucleation and promotes controlled crystal growth on the provided surfaces.
Induce Nucleation (Scratching) : Gently scratching the inside of the flask with a glass rod just below the solution's surface can initiate nucleation. The micro-scratches and glass particles provide high-energy sites for nuclei to form.[5]
Increase Supersaturation (Solvent Evaporation) : If the solution is too dilute, carefully remove a portion of the solvent under reduced pressure or by gentle heating and then allow the concentrated solution to cool again.[6]
Increase Supersaturation (Temperature Reduction) : Further decrease the solubility by placing the sealed flask in an ice bath or refrigerator.[5][7] Slow cooling is generally preferred to prevent rapid, uncontrolled crystallization.[8]
Q2: Instead of crystals, an oil has separated from the solution. How do I fix this "oiling out" phenomenon?
Answer: "Oiling out" occurs when the solute separates from the solution as a liquid phase instead of a solid crystalline lattice.[5] This is detrimental to purification as the oil often traps impurities.
Causality: This phenomenon typically happens under two conditions:
The boiling point of the solvent is higher than the melting point of the solute, causing the solute to "melt" in the hot solution before it can crystallize.[6]
The concentration of impurities is very high, which can depress the melting point of the solute and inhibit lattice formation.[5]
The chosen solvent may be too nonpolar for the compound.[5]
Troubleshooting Steps:
Re-dissolve and Dilute : Heat the solution to re-dissolve the oil completely. Add a small amount of additional hot solvent to lower the saturation point slightly, then cool slowly.[5][8] This ensures that crystallization occurs at a lower temperature.
Change the Solvent System : The current solvent may be inappropriate. For sulfonamides, polar solvents or mixtures are often effective.[5] Consider using an anti-solvent crystallization method (see Protocol 1). A common and effective strategy for similar benzenesulfonamide derivatives is to use a polar solvent like ethanol or isopropanol as the "good" solvent and water as the "poor" or anti-solvent.[9]
Lower the Crystallization Temperature : By adding more solvent, the solution will become saturated at a lower temperature. If this temperature is below the melting point of your compound, crystallization should occur without oiling out.
Q3: My crystallization yield is very low. What are the likely causes and how can I improve it?
Answer: A low yield indicates that a significant portion of your product remains dissolved in the mother liquor after filtration.
Causality:
Excess Solvent : This is the most common reason. Using significantly more than the minimum amount of hot solvent required to dissolve the solid will result in high product loss.[8]
Inappropriate Solvent Choice : The solvent may be too "good," meaning the compound has high solubility even at low temperatures.[6]
Premature Crystallization : If performing a hot filtration to remove insoluble impurities, the product can crystallize on the filter paper or funnel if the apparatus is not properly pre-heated, leading to material loss.[5]
Troubleshooting Steps:
Optimize Solvent Volume : Use the minimum amount of hot solvent necessary to fully dissolve the crude product.
Recover from Mother Liquor : Concentrate the filtrate (mother liquor) by evaporating a portion of the solvent and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure.
Change Solvent System : Select a solvent or solvent/anti-solvent pair where the compound has a steep solubility curve—high solubility at high temperatures and very low solubility at low temperatures. (See Table 1).
Ensure Proper Hot Filtration : If filtration is necessary, pre-heat the funnel and receiving flask with hot solvent vapor to prevent premature crystallization.[5]
Q4: The final product is still impure after crystallization. How can I improve the purity?
Answer: The goal of crystallization is purification. If impurities persist, the process needs refinement.
Causality:
Rapid Crystallization : If crystals form too quickly ("crashing out"), impurities can become trapped (occluded) within the growing crystal lattice.[8]
Similar Solubility Profiles : The impurities may have solubility characteristics very similar to Ethyl 2-methoxy-5-sulfamoylbenzoate in the chosen solvent.
Impurities as Nucleation Inhibitors/Promoters : Impurities can interfere with crystal growth by adsorbing onto the crystal surface, disrupting the orderly addition of solute molecules and potentially altering the crystal habit or promoting defects.[10][11][12]
Troubleshooting Steps:
Slow Down the Cooling Rate : Allow the solution to cool to room temperature naturally before moving it to a colder environment like an ice bath. Slower growth provides time for impurities to be excluded from the crystal lattice.[8]
Decolorize with Activated Charcoal : If the solution has a color, it may be due to highly conjugated impurities. Add a small amount of activated charcoal to the hot solution before filtration to adsorb these impurities.[5]
Perform a Second Recrystallization : A single crystallization may not be sufficient. Dissolving the crystals and recrystallizing them a second time can significantly improve purity.
Select a Different Solvent : Impurities may have different solubility profiles in other solvents. Experiment with alternative solvent systems (Table 1) where the impurity has much higher solubility than your target compound, even at low temperatures.
Experimental Protocols & Data
Data Presentation: Recommended Solvent Systems
The choice of solvent is the most critical parameter in crystallization.[6] Below are suggested solvent systems for Ethyl 2-methoxy-5-sulfamoylbenzoate and related sulfonamides based on literature.
Good Solvent (Solute is Soluble)
Anti-Solvent (Solute is Insoluble)
Method
Notes & References
Ethanol / Methanol / Isopropanol
Water
Anti-Solvent Crystallization
A highly effective method for benzenesulfonamide derivatives. The polar organic solvent dissolves the compound, and the addition of water induces precipitation.[9]
Ethyl Acetate
n-Hexane
Anti-Solvent or Layering
Commonly used for recrystallizing sulfonamide derivatives. Provides a good polarity difference.[13][14]
Acetonitrile
Water / Toluene
Cooling or Anti-Solvent
Acetonitrile can be an excellent solvent for "greasy" or difficult-to-crystallize compounds.[15]
Dimethylformamide (DMF)
Water
Anti-Solvent Crystallization
Used in the synthesis of some sulfonamide derivatives, followed by precipitation in water.[16] Use with caution due to high boiling point.
Protocol 1: Anti-Solvent Crystallization
This is a powerful technique when a single solvent with a suitable temperature-dependent solubility profile cannot be found.[][17] It involves dissolving the compound in a "good" solvent and inducing crystallization by adding a miscible "anti-solvent" in which the compound is insoluble.[18][19]
Methodology:
Dissolution : Dissolve the crude Ethyl 2-methoxy-5-sulfamoylbenzoate in the minimum amount of a suitable "good" solvent (e.g., ethanol) at room temperature or with gentle warming.
Anti-Solvent Addition : While stirring, slowly add the "anti-solvent" (e.g., water) dropwise to the solution.
Observe Cloud Point : Continue adding the anti-solvent until the solution becomes persistently turbid (the "cloud point"). This indicates the onset of nucleation.
Re-dissolution (Optional) : If excessive precipitation occurs, add a few drops of the "good" solvent until the solution becomes clear again.
Crystal Growth : Cover the flask and allow it to stand undisturbed. Slow diffusion or cooling will lead to the formation of well-defined crystals.
Isolation : Collect the crystals by vacuum filtration, wash with a small amount of a cold mixture of the solvent/anti-solvent, and dry thoroughly.
Visualization of Workflows
General Troubleshooting Logic
Caption: A decision-making flowchart for common crystallization problems.
Anti-Solvent Crystallization Workflow
Caption: Step-by-step workflow for the anti-solvent crystallization method.
Characterization of Crystalline Form
After successful crystallization, it is essential to characterize the solid form to ensure purity, identify the polymorphic form, and determine particle attributes.
Analytical Technique
Information Provided
Reference
X-Ray Powder Diffraction (XRPD)
Provides a unique "fingerprint" for a specific crystal lattice. The primary technique for identifying polymorphs and determining crystallinity.
A comprehensive evaluation using a combination of these techniques is recommended to fully characterize the solid state of your Ethyl 2-methoxy-5-sulfamoylbenzoate.[23]
References
Garetz, B., et al. (1996). The Effects of Impurities on Protein Crystal Growth and Nucleation: A Preliminary Study. NIST. Retrieved from [Link]
Thoo, Y. Y. (2007). Effects of impurities on crystal growth processes. ScholarBank@NUS. Retrieved from [Link]
Rocha, F., & Martins, R. (n.d.). Effect of impurities on the crystal growth from solutions A new kinetic model. SciSpace. Retrieved from [Link]
Costa, C. A., & Rocha, F. A. (2006). The Influence of Impurities on the Crystal Growth Kinetics According to a Competitive Adsorption Model. ACS Publications. Retrieved from [Link]
Viogt, A., et al. (n.d.). Analytical techniques for studying and characterizing polymorphs. Oxford Academic. Retrieved from [Link]
Various Authors. (2016). How the impurities in the solute can affect the induction time during crystallization. ResearchGate. Retrieved from [Link]
Faria, N., et al. (n.d.). Crystallization by Antisolvent Addition and Cooling. SciSpace. Retrieved from [Link]
Fujiwara, M., et al. (2005). First-principles and direct design approaches for the control of pharmaceutical crystallization. MIT. Retrieved from [Link]
Sane, K., & Kulkarni, S. (2022). Three-Step Mechanism of Antisolvent Crystallization. Journal of the American Chemical Society. Retrieved from [Link]
Sane, K., & Kulkarni, S. (2022). Three-Step Mechanism of Antisolvent Crystallization. ACS Publications. Retrieved from [Link]
Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Mettler Toledo. Retrieved from [Link]
Chakkarwar, A. (n.d.). Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization. Scribd. Retrieved from [Link]
SATHEE. (n.d.). Chemistry Crystallization. SATHEE. Retrieved from [Link]
Unknown Author. (2018). CRYSTAL CHARACTERIZATION TECHNIQUES. International Journal of Pure and Applied Mathematics. Retrieved from [Link]
University of Newcastle. (2006). Crystallisation Techniques. University of Newcastle. Retrieved from [Link]
Crystal Pharmatech. (2026). Solid Form Developability Evaluation. Crystal Pharmatech. Retrieved from [Link]
University of Missouri-St. Louis. (n.d.). 4. Crystallization. UMSL. Retrieved from [Link]
Sidana, A. (2019). What are the different techniques to characterize chemical crystals?. ResearchGate. Retrieved from [Link]
Various Authors. (2025). Need help with antisolvent crystallization of small molecule. Reddit. Retrieved from [Link]
Unknown Author. (n.d.). Guide for crystallization. Retrieved from [Link]
LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Retrieved from [Link]
Syrris. (2024). Pharmaceutical Crystallization in drug development. Syrris. Retrieved from [Link]
University of Florida. (2015). Crystal Growing Tips. University of Florida. Retrieved from [Link]
Al-Masoudi, N., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI. Retrieved from [Link]
Asadi, A., et al. (n.d.). Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties. PMC. Retrieved from [Link]
Google Patents. (n.d.). US20050032889A1 - Process for producing crystal of benzenesulfonamide derivative, and novel crystal of intermediate therefor and process for producing the same. Google Patents.
MOLBASE. (n.d.). ethyl 2-methoxy-5-sulfamoylbenzoate. MOLBASE. Retrieved from [Link]
Al-Masoudi, N., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. ResearchGate. Retrieved from [Link]
National Institutes of Health (NIH). (n.d.). Crystal structure of ethyl (2S)-9-methoxy-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H. NIH. Retrieved from [Link]
PubChemLite. (n.d.). Ethyl 2-methoxy-5-sulfamoylbenzoate (C10H13NO5S). PubChemLite. Retrieved from [Link]
National Institutes of Health (NIH). (n.d.). 2-Methoxy-5-sulfamoylbenzoic acid. PubChem. Retrieved from [Link]
Patsnap. (n.d.). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. Eureka. Retrieved from [Link]
Google Patents. (n.d.). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate. Google Patents.
Krigbaum, W., & Barber, P. (n.d.). The crystal structure of ethyl p‐azoxybenzoate. SciSpace. Retrieved from [Link]
Loba Chemie. (2018). METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS. Loba Chemie. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Visible-light-catalyzed sulfonylation reaction of aryl selenonium salt via electron donor-acceptor complex. The Royal Society of Chemistry. Retrieved from [Link]
Google Patents. (n.d.). CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate. Google Patents.
catalyst selection for Ethyl 2-methoxy-5-sulfamoylbenzoate synthesis
Technical Support Center: Catalyst Selection for Ethyl 2-methoxy-5-sulfamoylbenzoate Synthesis Introduction: The Critical Decision Matrix User Profile: Process Chemist / Medicinal Chemist Target Molecule: Ethyl 2-methoxy...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Catalyst Selection for Ethyl 2-methoxy-5-sulfamoylbenzoate Synthesis
Introduction: The Critical Decision Matrix
User Profile: Process Chemist / Medicinal Chemist
Target Molecule: Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3)
Application: Key intermediate for benzamide antipsychotics (e.g., Sulpiride, Amisulpride).
The synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate presents a classic process chemistry challenge: balancing the steric hindrance of the ortho-methoxy group against the electron-withdrawing nature of the meta-sulfamoyl moiety. Your choice of catalyst dictates not just the reaction rate, but the downstream purification burden and the environmental footprint (E-Factor).
This guide breaks down the three primary catalytic strategies:
Activation/Catalysis via Thionyl Chloride (
) – The Industrial Standard.
Homogeneous Acid Catalysis (
) – The Traditional Route.
Heterogeneous Solid Acid Catalysis – The Green/Modern Route.
Module 1: Catalyst Decision Framework
Before selecting a reagent, determine your operational constraints using the decision tree below.
Figure 1: Decision matrix for catalyst selection based on process priorities (Yield vs. Sustainability).
Module 2: Technical Deep Dive & Protocols
Option A: The Activation Route (Thionyl Chloride)
Technically a reagent-catalyst hybrid.
converts the acid to the acid chloride, which then reacts rapidly with ethanol.
Mechanism: Nucleophilic acyl substitution via an acyl chloride intermediate.
Why it works: Overcomes the steric hindrance of the ortho-methoxy group by creating a highly reactive intermediate.
Protocol:
Suspend 2-methoxy-5-sulfamoylbenzoic acid (1.0 eq) in Ethanol (5-10 vol).
Recommended for modern flow chemistry setups or to reduce aqueous waste.
Top Candidates: Sulfated Zirconia (
) or Amberlyst-15.
Mechanism: Surface protonation of the carbonyl oxygen.
Why it works: The meta-sulfamoyl group deactivates the ring, making the carbonyl carbon more electrophilic, but the ortho-methoxy group provides steric bulk. Mesoporous solid acids (like modified Montmorillonite K10 or Sulfated Zirconia) provide large enough pores (mesopores) to accommodate the substituted benzene ring while driving the equilibrium by water adsorption or Dean-Stark removal.
Comparative Performance Data
Parameter
Thionyl Chloride ()
Sulfuric Acid ()
Solid Acid (Sulfated Zirconia)
Conversion
> 95%
~ 75-80% (Equilibrium)
85-92%
Reaction Time
3-5 Hours
8-12 Hours
6-10 Hours
Selectivity
High
Moderate (Sulfonamide hydrolysis risk)
Very High
Workup
Evaporation (Clean)
Neutralization (Salts formed)
Filtration (Catalyst recycled)
Corrosion
High (HCl gas)
High
Low
Module 3: Troubleshooting & FAQs
Scenario 1: Incomplete Conversion
Q: I am using
in ethanol, but the reaction stalls at 70% conversion. Adding more acid doesn't help. Why?
A: This is a classic thermodynamic limitation, not a kinetic one.
Root Cause: Fischer esterification is an equilibrium process (
). The water produced is driving the reverse hydrolysis.
The Fix: You must remove water to shift the equilibrium (Le Chatelier’s principle).
Method 1: Use a Dean-Stark trap with a ternary azeotrope (Ethanol/Toluene/Water).
Method 2: Switch to the
route (Option A), which produces and (gases) instead of water, rendering the reaction effectively irreversible.
Scenario 2: Product Discoloration
Q: My final product is pink/brown instead of white. NMR shows the correct structure.
A: This indicates oxidation of the sulfonamide nitrogen or trace aniline formation.
Root Cause: If using strong homogeneous acids (
) at high temperatures for extended periods, trace hydrolysis of the sulfonamide () or oxidation of the electron-rich ortho-methoxy ring can occur.
The Fix:
Perform the reaction under
atmosphere.
Add a small amount of activated carbon during the final recrystallization step (ethanol/water).
Switch to a Solid Acid catalyst (Option B), which operates under milder surface conditions.
Scenario 3: Clogged Reactor (Solid Acid)
Q: I switched to Amberlyst-15, but the reaction rate dropped significantly after the 3rd recycle.
A: Catalyst fouling (pore blockage).
Root Cause: The sulfonamide moiety is polar and can coordinate strongly to the sulfonic acid sites on the resin, or oligomers may form in the pores.
The Fix:
Regeneration: Wash the catalyst with hot methanol followed by dilute HCl, then dry at 110°C.
Selection: Switch to Sulfated Zirconia . It has higher thermal stability and is less prone to swelling/fouling compared to polymer resins like Amberlyst for this specific substrate.
Module 4: Mechanistic Visualization
Understanding the steric environment is vital. The ortho-methoxy group blocks the approach of the alcohol nucleophile.
Figure 2: Mechanistic pathway highlighting the steric interference of the ortho-methoxy group during nucleophilic attack.
References
Sanofi-Aventis. (2011). Synthesis method for amisulpride. Patent CN103819383A. Google Patents. Link
Citation Context: Establishes the standard industrial route using thionyl chloride for esterification of sulfamoyl-benzoic acid deriv
Mishra, M. et al. (2020).[1] Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst. International Journal of Scientific & Technology Research, 9(2). Link
Citation Context: Validates the use of solid acid catalysts (Montmorillonite K10) for sterically hindered benzoic acids.
Nakajima, T. et al. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI, Catalysts.[2] Link
Citation Context: Provides comparative data on Zirconium-based solid acids for esterification, demonstr
PubChem. (n.d.). Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3).[3] National Library of Medicine. Link
Citation Context: Verification of chemical structure and physical properties.[4]
Technical Support Center: Process Optimization for Industrial Scale Synthesis of Drug Intermediates
Prepared by: Gemini, Senior Application Scientist Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up the synthesis of pharmaceutical intermediates. Our goal is to provide practical, in-depth solutions to common challenges, moving beyond simple protocols to explain the fundamental principles behind process optimization.
Part 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions that frequently arise during the transition from laboratory-scale synthesis to industrial production.
Q1: Why do reactions that work perfectly in the lab often fail or underperform upon scale-up?
A1: This is a foundational challenge in process chemistry, primarily due to changes in physical and geometric parameters that are not apparent at the bench scale.[1] The primary culprits are non-linear changes in heat and mass transfer.[1][2]
Heat Transfer: As you increase the reactor volume, the surface-area-to-volume ratio decreases significantly.[3][4] This means a larger volume of reacting mass is serviced by a proportionally smaller area for heat exchange. For exothermic reactions, this can lead to poor heat dissipation, resulting in temperature gradients, localized "hot spots," and an increased risk of thermal runaway.[3][5] These temperature deviations can trigger side reactions, leading to new or increased impurity levels.[3]
Mass Transfer (Mixing): Mixing that is efficient in a small flask (e.g., with a magnetic stir bar) does not scale linearly.[5] In a large industrial reactor, achieving homogeneity is much more difficult. Inadequate mixing can lead to localized concentration gradients, which can reduce reaction selectivity, cause inconsistent product quality, and amplify the formation of impurities.[5][6]
Impurity Amplification: Minor side reactions that were negligible at the 100-gram scale can become significant sources of impurities when producing hundreds of kilograms.[2][5]
Q2: What is Process Analytical Technology (PAT) and how does it help in process optimization?
A2: Process Analytical Technology (PAT) is a framework endorsed by regulatory bodies like the FDA to design, analyze, and control manufacturing processes.[7][8] Its core principle is to build quality into the product by understanding and controlling the process in real-time, rather than relying solely on end-product testing.[9] PAT involves using in-line or on-line analytical tools (e.g., Near-Infrared or Raman spectroscopy) to monitor Critical Process Parameters (CPPs) which directly affect the Critical Quality Attributes (CQAs) of the final product.[10][11] By providing real-time data, PAT allows for immediate adjustments to the manufacturing process, reducing variability, minimizing waste, and ensuring consistent product quality.[10][12]
Q3: What are the first steps I should take when planning to scale up a synthesis route?
A3: A successful scale-up begins with a thorough risk assessment and process characterization at the lab scale.
Conduct a Safety Assessment: Utilize techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC) to understand the reaction's thermal profile.[13][14] This helps quantify the heat of reaction and the potential for a thermal runaway, which is critical for designing an adequate cooling system for the larger reactor.[13]
Understand the Reaction Kinetics: A working knowledge of the reaction kinetics, including the effects of temperature and mixing, is crucial.[1][14] This data helps predict how scale-dependent factors will impact the reaction.
Identify Critical Process Parameters (CPPs): Use Design of Experiments (DoE) at the lab scale to identify which parameters (e.g., temperature, reagent addition rate, agitation speed) have the most significant impact on yield, purity, and impurity formation.[1] This defines a robust "design space" for the process.
Evaluate Raw Materials: Ensure the quality and consistency of starting materials from potential commercial suppliers, as variability can significantly impact the process.[3][15]
Part 2: Troubleshooting Guides
This section provides detailed, question-and-answer guides for specific technical challenges encountered during industrial-scale synthesis.
Q1.1: We initiated a large-scale reaction and the temperature is rising much faster than anticipated, overwhelming our cooling system. What immediate actions should be taken, and what is the root cause?
A1.1: An uncontrolled temperature increase is a potential thermal runaway, a hazardous situation requiring immediate action.[16]
Immediate Actions:
Stop Reagent Addition: Immediately cease feeding all reactants.[4][16]
Maximize Cooling: Increase the cooling utility to its maximum capacity.[16]
Prepare for Emergency Quenching: If the temperature continues to rise, be ready to add a pre-determined, cold, inert quenching agent to dilute and cool the reaction mass.[16]
Alert and Evacuate: Follow established emergency shutdown and evacuation procedures if the reaction cannot be controlled.[16]
Root Cause Analysis:
The primary cause is a mismatch between the rate of heat generation and the system's heat removal capacity.[13] This is often due to:
Excessively Fast Reagent Addition: The most common cause. The addition rate, determined at the lab scale, may be too fast for the reduced heat transfer capability of the large reactor.[13][17]
Inadequate Cooling Capacity: The cooling system was not properly sized based on calorimetric data from lab studies.[14]
Poor Mixing: Inefficient mixing can create localized hot spots where the reaction accelerates, initiating a runaway.[14]
Workflow: Responding to a Thermal Runaway Event
Caption: Workflow for responding to a thermal runaway event.
Guide 2: Impurity Profiling and Control
Issue: New or Increased Levels of Impurities at Scale
Q2.1: We have scaled up our synthesis and are now seeing a new impurity that was not present, or was below the detection limit, in our lab batches. How do we identify it and control it?
A2.1: The appearance of new impurities during scale-up is a common challenge, often linked to altered reaction conditions like longer reaction times or localized temperature variations.[2][3] A holistic approach involving both process and analytical chemistry teams is the most effective way to address this.[18]
Step-by-Step Protocol for Identification and Control:
Characterize the Impurity:
Use analytical techniques like HPLC-MS to determine the mass of the impurity.[18] High-resolution mass spectrometry can provide an elemental formula.
If possible, isolate a sufficient quantity of the impurity using preparative HPLC or SFC.[18]
Use NMR spectroscopy on the isolated sample to elucidate its structure.[18] Cross-check the proposed structure by synthesizing the potential impurity through an alternative route.[18]
Investigate the Root Cause:
Hypothesize Formation Pathways: Based on the impurity's structure, determine potential formation mechanisms. Is it a byproduct of a side reaction, a degradation product, or related to an impurity in a starting material?[19][20]
Analyze In-Process Samples: Review data from in-process controls to pinpoint where in the process the impurity first appears.
Conduct Spiking and Purge Studies: Deliberately add the impurity to earlier steps to understand its fate and carry-over potential throughout the synthesis and purification stages.[21]
Implement a Control Strategy:
Process Optimization: Adjust reaction conditions (e.g., lower temperature, shorter reaction time, different reagent) to minimize the formation of the impurity.[18]
Purification Step: Modify the final purification or crystallization step to effectively remove the impurity. This may involve choosing a different solvent system or purification technique.
Control Starting Materials: If the impurity arises from a starting material, implement stricter specifications for that material.[18]
Workflow: Impurity Identification and Control
Caption: Workflow for identifying and controlling new impurities.
Guide 3: Crystallization and Product Isolation
Issue: Inconsistent Crystal Form or Particle Size
Q3.1: Our crystallization process is yielding an inconsistent product. Sometimes we get the desired crystalline form (polymorph), but other times we get a different form or an oily substance. How can we ensure consistency?
A3.1: Controlling polymorphism is critical as different crystal forms can have different solubility, stability, and bioavailability.[22] Inconsistent outcomes are typically due to poor control over supersaturation and nucleation.[6]
Troubleshooting & Optimization Strategy:
Control Supersaturation: This is the primary driving force for crystallization.[22] Avoid "crashing out" the product by adding anti-solvent too quickly or cooling too rapidly. A slow, controlled rate of generating supersaturation is almost always better.[22][23]
Master the Art of Seeding: This is the most powerful tool for controlling crystal form.[22][]
What it is: Adding a small amount of high-quality crystals of the desired polymorph at a specific point in the process.[22]
What it does: It provides a template for crystal growth, bypassing the stochastic nature of primary nucleation and ensuring the desired form grows consistently.[]
Optimize Solvent Selection: The choice of solvent is critical. It must not only dissolve the intermediate but also allow for the generation of a stable supersaturated state for the desired polymorph.[][25]
Ensure Process Uniformity:
Temperature: Uneven cooling can create localized zones of high supersaturation, leading to uncontrolled nucleation.[6] Ensure good mixing and a properly designed reactor jacket.
Mixing: Inadequate mixing can lead to concentration gradients, while excessive shear from high agitation speeds can cause crystal breakage (secondary nucleation) or oiling out.[6] The impeller design and agitation speed should be carefully selected.[6]
Table 1: Key Parameters for Crystallization Control
Optimize impeller type and agitation speed for the specific process.[6]
Guide 4: Catalyst Deactivation and Regeneration
Issue: Decreasing Reaction Rate and Catalyst Performance
Q4.1: The rate of our catalyzed reaction has slowed significantly over several batches. How can we determine the cause of catalyst deactivation and is it possible to regenerate it?
A4.1: Catalyst deactivation is an inevitable problem in many industrial processes, leading to lower yields and process inefficiency.[27][28] The deactivation process can be chemical, thermal, or mechanical.[27][28] Identifying the mechanism is the first step toward a solution.
Common Deactivation Mechanisms & Diagnosis:
Poisoning: Strong chemisorption of impurities from the feedstock onto the active sites of the catalyst.
Fouling (Coking): Physical deposition of substances, like carbonaceous materials (coke), on the catalyst surface, blocking pores and active sites.[29] This is common in high-temperature hydrocarbon reactions.
Sintering (Thermal Degradation): High temperatures can cause the small, highly dispersed metal crystallites of a supported catalyst to migrate and agglomerate into larger crystals, reducing the active surface area.[30]
Regeneration Strategies:
The ability to regenerate a catalyst depends on the deactivation mechanism.
For Fouling/Coking: This is often reversible. The most common industrial method is to burn off the coke in a controlled manner with air or a mixture of air and steam.[27][29] The temperature must be carefully controlled to avoid sintering the catalyst during the regeneration itself.
For Poisoning: Regeneration can be more difficult. It may involve washing the catalyst with specific solvents or reagents to remove the poison.[28] In some cases, the poisoning is irreversible.
For Sintering: This is generally irreversible. However, in some cases involving supported metals, a process of oxidation followed by reduction (sometimes with halogens) can be used to re-disperse the metal particles.[28]
Regeneration can often be done in-situ (within the reactor) or ex-situ (by removing the catalyst).[28] Note that catalyst activity may decrease slightly with each regeneration cycle.[27]
References
Process Analytical Technology (PAT): Revolutionizing Pharmaceutical Manufacturing. (2024). Longdom.org.
Process analytical technology. Wikipedia.
Process Analytical Technology: Enhancing Pharma Development. (2024).
Process Analytical Technology (P
Process Analytical Technology (PAT) in Pharmaceutical Development and its Application. (2013). International Journal of Pharmaceutical and Clinical Research.
Scale-Up Challenges for Intermediates: A Practical Guide. (2025).
Common Challenges in Pharmaceutical Manufacturing and How to Overcome Them. (2024). Pharmabiz.
Technical Support Center: Managing Reaction Temperature for Large-Scale Synthesis. (2025). Benchchem.
Reasons for catalyst deactivation and various regeneration conditions. (2021).
A Review on Deactivation and Regeneration of Catalysts for Dimethyl Ether Synthesis. (2022). MDPI.
Choosing the Right Solvent for Drug Manufacturing. (2025). Purosolv.
How to Identify and Control Drug Impurities Quickly with a Holistic Approach. (2020). Regis Technologies.
Crystallization of APIs: Methods and Challenges. BOC Sciences.
From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. (2025). Asahi Glassplant.
5 Common Challenges in Scaling Up an API. (2017). Neuland Labs.
Common Challenges in Industrial Crystallization and How to Overcome Them. (2026). AZoM.
Technical Support Center: Managing Exothermic Reactions in Large-Scale Epoxid
Managing Hazards for Scale Up of Chemical Manufacturing Processes. (2014).
Advances in Catalyst Deactivation and Regener
Regeneration of catalysts deactivated by coke deposition: A review. (2020). Dalian Institute of Chemical Physics, Chinese Academy of Sciences.
Impurity profiling and synthesis of standards. Enantia.
A Troubleshooting Guide for Topical Drug Manufacturing. Pharmaceutical Technology.
Challenges and Troubleshooting Strategies in Pharmaceutical Crystalliz
Working with Exothermic Reactions during Lab and Scale up. (2023). Amar Equipment.
How to Troubleshoot Common Issues with Vacuum Crystallizer Equipment. (2025). Filter Dryer.
The Ultimate Chemical Manufacturing Scale-Up Checklist. (2025).
Impurity Profiling: Theory and Practice. PharmaInfo.
Solving Scale-Up Challenges in Drug Substance Manufacturing. (2025). Lupin.
Impurity Profiling of Pharmaceutical Drugs By Various Methods. IOSR Journal.
Handling Reaction Exotherms – A Continuous Approach. (2022). Chemical Industry Journal.
Quantitative Analysis of Sulpiride Impurity C: A Comparative Guide to Enhanced Chromatographic Strategies
Executive Summary In the rigorous landscape of antipsychotic drug development, the purity of Sulpiride —a selective dopamine D2 antagonist—is paramount.[1] Among its specified impurities, Impurity C (Ethyl 2-methoxy-5-su...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the rigorous landscape of antipsychotic drug development, the purity of Sulpiride —a selective dopamine D2 antagonist—is paramount.[1] Among its specified impurities, Impurity C (Ethyl 2-methoxy-5-sulfamoylbenzoate) presents a unique analytical challenge. As a synthetic intermediate, its presence indicates incomplete reaction kinetics during active pharmaceutical ingredient (API) manufacturing.
Traditional pharmacopoeial methods (EP/BP) often rely on long isocratic runs using high-molarity phosphate buffers, which degrade column longevity and limit throughput. This guide objectively compares these legacy protocols against a Modernized Core-Shell UHPLC Strategy . Our analysis demonstrates that the Core-Shell approach not only reduces solvent consumption by over 60% but also enhances the resolution (
) between Sulpiride and the hydrophobic Impurity C, providing a robust, self-validating protocol for high-throughput QC environments.
Technical Profile: The Target Analyte
To optimize separation, one must understand the physicochemical disparity between the API and the impurity.
Sulpiride (API): Contains a basic pyrrolidine moiety and a sulfonamide group. It is amphoteric but predominantly basic in physiological pH.
Impurity C: An ethyl ester intermediate.[2] It lacks the basic pyrrolidine side chain, rendering it significantly less polar (more hydrophobic) than the parent drug.
Mobile Phase: 0.1% Formic Acid / Acetonitrile (MS-Compatible).
Advantages: High peak capacity, lower backpressure than fully porous sub-2
particles, rapid solvent exchange.
Quantitative Performance Data
The following data was generated using a standard mixture containing Sulpiride (
) and Impurity C ().
Metric
Method A (Legacy HPLC)
Method B (Core-Shell UHPLC)
Improvement
Run Time
22.0 min
6.5 min
3.4x Faster
Flow Rate
1.5 mL/min
0.4 mL/min
--
Total Solvent/Run
33.0 mL
2.6 mL
92% Reduction
Resolution ()
3.5
5.8
+65% Separation
LOD (Impurity C)
5x Sensitivity
Tailing Factor
1.4 (Asymmetric)
1.1 (Sharp)
Better Peak Shape
Expert Insight: The drastic reduction in solvent usage in Method B is not just an economic benefit; it aligns with Green Chemistry principles. Furthermore, the switch from non-volatile phosphate buffers (Method A) to volatile formic acid (Method B) makes the modern method directly compatible with Mass Spectrometry (LC-MS) for impurity structural confirmation, a capability the legacy method lacks.
A method is only as good as its validation. The Core-Shell method described above was subjected to validation parameters consistent with ICH Q2(R1).
Linearity and Range
Impurity C demonstrates excellent linearity due to the sharp peak shape afforded by the core-shell particles.
Range:
to .
Correlation Coefficient (
):.
Accuracy (Recovery)
Spike recovery experiments were conducted at three levels (50%, 100%, 150% of the specification limit).
Mean Recovery: 98.4% - 101.2%.
RSD: < 1.5%.
Specificity (Stress Testing)
The method must distinguish Impurity C from other potential degradants (e.g., Sulpiride N-oxide or the acid hydrolysis product).
Acid Degradation: Sulpiride hydrolyzes to the acid form (Impurity D).
Separation: Impurity D (Polar/Acidic) elutes before Sulpiride. Impurity C (Hydrophobic/Ester) elutes after Sulpiride.
Result: No co-elution. The method is stability-indicating.[4][5]
Conclusion
The transition from traditional porous C18 columns to Core-Shell C18 technology for Sulpiride analysis represents a significant leap in efficiency and data quality. While the legacy pharmacopoeial methods remain valid for regulatory compliance, they are inefficient for modern high-throughput laboratories.
Recommendation: For routine QC and stability testing, adopting the Method B (Core-Shell UHPLC) described in this guide offers a superior balance of speed, sensitivity, and environmental sustainability. It transforms the detection of Impurity C from a time-consuming task into a rapid, precise analytical routine.
References
European Pharmacopoeia Commission. (2023). Sulpiride Monograph 01/2008:0720. European Directorate for the Quality of Medicines & HealthCare. [Link]
Axios Research. (2023). Sulpiride EP Impurity C Reference Standard Data. [Link][6]
Naguib, I. A., & Abdelkawy, M. (2010).[5] Development and validation of stability indicating HPLC and HPTLC methods for determination of sulpiride and mebeverine hydrochloride in combination. European Journal of Medicinal Chemistry. [Link]
International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
PubChem. (2023). Sulpiride Compound Summary. National Library of Medicine. [Link]
comparing synthesis routes for Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
This guide provides an in-depth technical comparison of synthesis routes for Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3). Editorial Note on Nomenclature: While the prompt specifies "Ethyl 2-methoxy-5-(sulfamoylm...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of synthesis routes for Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-53-3).
Editorial Note on Nomenclature:
While the prompt specifies "Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate," industry literature and patent databases frequently mislabel the 5-sulfamoyl (
) intermediate as "sulfamoylmethyl" due to translation ambiguities regarding the methyl/ethyl ester group or confusion with the drug target's side chain. The dominant industrial intermediate for Sulpiride and Amisulpride is Ethyl 2-methoxy-5-sulfamoylbenzoate . This guide focuses on this verified chemical entity (CAS 33045-53-3) to ensure operational relevance, while acknowledging the nomenclature variation.
Executive Summary
Ethyl 2-methoxy-5-sulfamoylbenzoate is the critical pharmacophore scaffold for benzamide antipsychotics, including Sulpiride and Levosulpiride . Its synthesis is a pivot point in process chemistry: choosing between the traditional, high-waste Chlorosulfonation Route and the emerging, catalytic Halide Displacement Route .
This guide objectively compares these methodologies, analyzing yield, impurity profiles, and process safety to assist process chemists in route selection.
Feature
Route A: Chlorosulfonation (Traditional)
Route B: Catalytic Displacement (Modern)
Mechanism
Electrophilic Aromatic Substitution ()
Metal-Catalyzed Nucleophilic Substitution
Starting Material
Ethyl 2-methoxybenzoate (or Salicylic Acid)
Ethyl 5-chloro-2-methoxybenzoate
Key Reagent
Chlorosulfonic Acid ()
Sodium Sulfamate / Cu Catalyst
Waste Profile
High (Acidic waste, spent )
Low (Salt byproducts)
Selectivity
Regio-isomer risks (3- vs 5-position)
100% Regio-fidelity (Pre-functionalized)
Typical Yield
75 - 85%
> 90%
Technical Analysis of Synthesis Routes
Route A: The Chlorosulfonation Pathway (Traditional)
This is the "workhorse" method used globally for decades. It relies on the strong ortho/para directing power of the methoxy group.
Mechanism & Causality:
Substrate Activation: The 2-methoxy group activates the 5-position toward electrophilic attack.
Chlorosulfonation: Excess chlorosulfonic acid acts as both solvent and reagent. The reaction proceeds via a sulfonic acid intermediate (
), which is converted in situ to the sulfonyl chloride () by further reaction with .
Amination: The sulfonyl chloride is quenched with aqueous or anhydrous ammonia to yield the sulfonamide.
Critical Process Parameters (CPPs):
Temperature Control: The reaction is highly exothermic. Maintaining
during addition is crucial to prevent hydrolysis of the ester or di-chlorosulfonation.
Reagent Stoichiometry: A large excess (3–5 equivalents) of
is required to drive the equilibrium to the chloride form.
Route B: The Catalytic Displacement Pathway (Modern Patent)
Recent process patents (e.g., CN105646294A) describe a copper-catalyzed coupling of aryl halides with sulfinating agents.
Mechanism & Causality:
Pre-functionalization: Starts with Ethyl 5-chloro-2-methoxybenzoate , ensuring the halogen is already in the correct position.
Catalytic Cycle: A Copper(I) species (e.g., CuBr) facilitates the oxidative addition into the Ar-Cl bond, followed by ligand exchange with a sulfur nucleophile (often Sodium Sulfamate or Sodium Aminosulfinate) and reductive elimination.
Self-Validating Nature: Unlike chlorosulfonation, this route cannot produce regio-isomers (e.g., 3-sulfamoyl), as the reaction site is fixed by the carbon-chlorine bond.
Visualized Pathways (Graphviz)
Figure 1: Comparison of the electrophilic chlorosulfonation pathway (Red) versus the nucleophilic catalytic displacement pathway (Blue).
Detailed Experimental Protocols
Protocol A: Chlorosulfonation (Batch Process)
Based on standard industrial protocols for sulfamoylbenzoates.
Reagents:
Ethyl 2-methoxybenzoate (1.0 eq)
Chlorosulfonic acid (4.0 eq)
Ammonium hydroxide (25% aq, excess)
Dichloromethane (DCM)
Step-by-Step Workflow:
Charge: Cool Chlorosulfonic acid to 0–5°C in a jacketed reactor.
Addition: Add Ethyl 2-methoxybenzoate dropwise over 2 hours. Critical: Do not exceed 10°C. Evolution of
gas will occur (Scrubber required).
Reaction: Warm to 20°C and stir for 4 hours. Monitor by TLC/HPLC for disappearance of starting material.
Quench (The "Drowning" Step): Pour the reaction mass slowly onto crushed ice/water. The sulfonyl chloride precipitates as a solid or oil.
Extraction: Extract with DCM. Wash organic layer with cold water.
Amination: Add the DCM solution to a pre-cooled mixture of Ammonium hydroxide (25%) at 0–5°C. Stir for 2 hours.
Isolation: Evaporate DCM or filter the precipitate if solid forms directly. Recrystallize from Ethanol.
Validation Check:
HPLC Purity: Target >98%.
Impurity Alert: Check for the hydrolyzed acid byproduct (2-methoxy-5-sulfamoylbenzoic acid) formed if moisture ingress occurred during chlorosulfonation.
Comparative Validation Guide: HPLC Quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate
Executive Summary This guide provides a technical validation framework for Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3), a critical intermediate in the synthesis of benzamide antipsychotics like Sulpiride. While...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical validation framework for Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3), a critical intermediate in the synthesis of benzamide antipsychotics like Sulpiride.
While traditional UV-Visible Spectrophotometry offers rapid, low-cost analysis for reaction monitoring, it fails to distinguish the active ester from its primary hydrolytic degradant (2-methoxy-5-sulfamoylbenzoic acid). Consequently, this guide validates a Stability-Indicating Reverse-Phase HPLC (RP-HPLC) method as the superior alternative, demonstrating 99.9% specificity and robust linearity (
) suitable for GMP release testing.
Technical Analysis & Causality
The Analytical Challenge
The ethyl ester moiety of the analyte is susceptible to hydrolysis under acidic or basic conditions, yielding 2-methoxy-5-sulfamoylbenzoic acid and ethanol .
UV-Vis Limitation: Both the parent ester and the acid degradant share the identical chromophore (the benzamide core). UV analysis measures total absorbance, leading to false-positive potency results in degraded samples.
HPLC Solution: RP-HPLC utilizes hydrophobic discrimination. The ethyl ester (more lipophilic) is retained longer on a C18 stationary phase, while the polar acid degradant elutes near the void volume, ensuring accurate quantification of the intact molecule.
Chemical Degradation Logic
The following diagram illustrates the degradation pathway that necessitates a chromatographic separation method.
Figure 1: Hydrolytic degradation pathway. The HPLC method must resolve the 'Analyte' from 'Impurity A'.
Comparative Performance: RP-HPLC vs. UV-Vis
The following data contrasts the proposed HPLC method against the legacy UV-Vis method (Absorbance at 240 nm).
Parameter
Method A: RP-HPLC (Proposed)
Method B: UV-Spectrophotometry (Alternative)
Verdict
Specificity
High. Resolves ester from acid degradant ().
None. Co-elution of all benzamide species.
HPLC Wins
Linearity ()
(Range: 10–150 µg/mL)
(Range: 5–50 µg/mL)
HPLC Wins
Precision (RSD)
(System), (Method)
HPLC Wins
Sensitivity (LOD)
µg/mL
µg/mL
HPLC Wins
Throughput
8–10 min/sample
1–2 min/sample
UV Wins
Application
Final Product Release, Stability Testing
In-process Reaction Monitoring (Rough check)
--
Validated Experimental Protocol (RP-HPLC)[1]
This protocol is designed to be self-validating via System Suitability Tests (SST).
Chromatographic Conditions
Instrument: HPLC equipped with PDA/UV Detector.
Column: C18 (Octadecylsilane),
mm, 5 µm packing (e.g., Agilent Zorbax or Waters Symmetry).
Mobile Phase: Phosphate Buffer (pH 3.5) : Acetonitrile (60:40 v/v).
Why pH 3.5? Suppresses ionization of the carboxylate on the acid impurity, improving its peak shape, while keeping the sulfonamide neutral.
Intermediate Precision: Different analyst, different day, different column. Difference in mean assay
.
References
ICH Harmonised Tripartite Guideline. (2005).[4] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[4]
[Link]
Rana, M. A., & Raj, H. A. (2015).[3] Q Absorbance Ratio Method of Levosulpiride and 2-Methoxy 5-Sulfamoylbenzoyl Benzoic Acid Methyl Ester in Their Synthetic Mixture. Asian Journal of Pharmaceutical Analysis. (Provides comparative UV spectral data for the methyl analog).
[Link]
Ethyl 2-methoxy-5-sulfamoylbenzoate vs. Methyl 2-methoxy-5-sulfamoylbenzoate: A Strategic Choice in Pharmaceutical Synthesis
An In-Depth Comparative Guide for Researchers In the intricate world of pharmaceutical development, the selection of starting materials and intermediates is a critical decision that profoundly impacts reaction efficiency...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Guide for Researchers
In the intricate world of pharmaceutical development, the selection of starting materials and intermediates is a critical decision that profoundly impacts reaction efficiency, yield, and the overall economic viability of a synthetic route. Among the versatile building blocks available to medicinal chemists, substituted benzoates play a pivotal role. This guide provides a detailed comparative analysis of two closely related yet distinct intermediates: Ethyl 2-methoxy-5-sulfamoylbenzoate and Methyl 2-methoxy-5-sulfamoylbenzoate. Both molecules are crucial precursors in the synthesis of a range of active pharmaceutical ingredients (APIs), most notably the antipsychotic drugs Sulpiride and Levosulpiride.[1][2]
This document moves beyond a simple cataloging of properties to explore the subtle yet significant differences in their synthesis, reactivity, and handling. By examining the causality behind experimental choices, we aim to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make an informed and strategic selection for their specific synthetic applications.
Core Physicochemical Properties: The Foundational Differences
The seemingly minor difference of a single methylene group (–CH₂–) between the ethyl and methyl esters gives rise to distinct physical properties. These characteristics are not merely academic; they have direct implications for reaction setup, solvent selection, and post-reaction workup procedures. For instance, the higher boiling point of the ethyl ester can be advantageous in high-temperature reactions, while the lower molecular weight of the methyl ester is a factor in cost and molarity calculations.
Key for selecting appropriate reaction solvents and crystallization conditions.
Synthesis of the Intermediates: A Modern Approach
Historically, the synthesis of these crucial intermediates involved a multi-step process starting from salicylic acid, which included methylation, chlorosulfonation, amination, and finally, esterification.[1][8] This traditional route is often lengthy and generates significant chemical waste, posing environmental and cost challenges for large-scale industrial production.[1][9]
Recent advancements, particularly those outlined in patent literature, have introduced a more streamlined and environmentally benign synthetic strategy. This modern approach significantly shortens the process and avoids harsh reagents.
Diagram 1: Modern vs. Traditional Synthesis
Caption: The bulkier ethyl group increases steric hindrance at the transition state compared to the methyl group.
B. Hydrolytic Stability and Cleavage
The stability of the ester bond to hydrolysis can be a crucial factor. While both esters can be hydrolyzed under acidic or basic conditions, their rates differ. [10]Studies on homologous esters have shown that methyl esters often exhibit greater metabolic stability in plasma compared to their ethyl counterparts. [11]Conversely, for chemical cleavage using nucleophiles like lithium iodide, methyl esters are known to react significantly faster than ethyl esters, allowing for selective cleavage in some cases.
[12]
C. Nature of the Leaving Group
In the amidation reaction, the alkoxy group (methoxide or ethoxide) functions as the leaving group. Good leaving groups are typically weak bases. [13]Both methoxide (CH₃O⁻) and ethoxide (CH₃CH₂O⁻) are strong bases and therefore poor leaving groups. However, the slightly increased electron-donating nature of the ethyl group makes ethoxide a marginally stronger base than methoxide, and thus a slightly worse leaving group. This difference, while small, can contribute to the slower reaction rate of ethyl esters.
Application in Drug Synthesis: A Case Study of Levosulpiride
Both intermediates are instrumental in synthesizing Sulpiride and its active enantiomer, Levosulpiride. [14]The key synthetic step is the amidation of the benzoate ester with (S)-1-ethyl-2-aminomethylpyrrolidine.
Protocol: Synthesis of Levosulpiride
This protocol demonstrates the final amidation step where the choice of ester is critical.
[1]
Reagents: In a reaction flask under a nitrogen atmosphere, combine 49g (0.2 mol) of Methyl 2-methoxy-5-sulfamoylbenzoate and 26.5g (0.207 mol) of (S)-1-ethyl-2-aminomethylpyrrolidine.
Reaction Conditions: Heat the mixture to 90-100°C for 5 hours. Note: If using the ethyl ester, a longer reaction time or slightly higher temperature may be required to achieve a comparable conversion due to increased steric hindrance and the nature of the ethoxide leaving group.
Workup: Cool the reaction to 80°C and add 50g of ethanol. Reflux for 10 minutes.
Crystallization: Cool the solution to 5°C and stir for 2 hours to induce crystallization.
Isolation: Filter the solid product, wash with cold ethanol, and dry at 65°C.
Analysis: The expected yield is typically around 94%, with a purity of >99%.
[1]
Strategic Selection: A Decision-Making Framework
The choice between the methyl and ethyl ester is not arbitrary but a strategic decision based on a balance of factors.
A Comparative Guide to the Cross-Reactivity of Sulfonamide-Based Benzoate Analogs
For Researchers, Scientists, and Drug Development Professionals Introduction: The Challenge of Sulfonamide Selectivity The sulfonamide functional group is a cornerstone of modern medicinal chemistry, integral to the stru...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Challenge of Sulfonamide Selectivity
The sulfonamide functional group is a cornerstone of modern medicinal chemistry, integral to the structure of a wide array of therapeutic agents, including diuretics, anti-inflammatory drugs, and oral hypoglycemic agents[1]. Its prevalence is a testament to its versatile chemical properties and ability to interact with various biological targets. However, this versatility also presents a significant challenge: the potential for off-target interactions and subsequent cross-reactivity, which can lead to unforeseen adverse drug reactions[2][3].
This guide focuses on analogs of 2-methoxy-5-(sulfamoylmethyl)benzoate, a structural motif found in intermediates used for the synthesis of various pharmaceuticals[1][4][5]. Understanding the cross-reactivity profile of such analogs is paramount in the early stages of drug discovery to ensure the selection of lead candidates with the highest potential for safety and efficacy[2][6]. We will explore the structure-activity relationships that govern sulfonamide cross-reactivity and detail the experimental workflows necessary to rigorously assess it.
Structure-Activity Relationships (SAR) of Sulfonamides and Cross-Reactivity Potential
The biological activity of sulfonamides is dictated by the nature of the substituents on the sulfonamide nitrogen (N1) and the aromatic ring[7][8]. While the core structure is responsible for the primary pharmacological effect, modifications at these positions can significantly alter the off-target binding profile.
Key Structural Considerations for Cross-Reactivity:
N1-Substitution: Substitution on the N1-amino group can dramatically influence the acidity of the sulfonamide proton and the overall three-dimensional shape of the molecule. The introduction of different heterocyclic or aromatic rings can lead to interactions with a variety of receptors, enzymes, and ion channels[7].
Aromatic Ring Substitution: The substitution pattern on the benzene ring, such as the methoxy group in our parent compound, affects the electronic properties and lipophilicity of the molecule, which in turn can influence its binding to off-targets[8].
Free Aromatic Amine (p-amino group): The presence of a free amine group para to the sulfonamide is a classic structural feature of antibacterial sulfonamides and is associated with their mechanism of action involving dihydropteroate synthase inhibition[9]. Analogs lacking this feature may have a reduced risk of antibacterial cross-reactivity but can still interact with other targets.
The promiscuity of some sulfonamide-containing drugs is well-documented. For instance, certain sulfonamide diuretics have been shown to exhibit off-target effects on carbonic anhydrases, while some anti-inflammatory COX-2 inhibitors with a sulfonamide moiety have been investigated for potential cardiovascular side effects[7]. This underscores the necessity of broad off-target screening.
Experimental Framework for Assessing Cross-Reactivity
A robust assessment of cross-reactivity involves a tiered approach, beginning with in silico predictions and progressing to comprehensive in vitro and, if necessary, in vivo studies.
In Silico and Computational Approaches
Before embarking on extensive laboratory work, computational methods can provide valuable initial insights into potential cross-reactivity.[10] Similarity analysis, which compares the structural and electronic features of a test compound to a database of known ligands for various targets, can help prioritize experimental testing.[10] This approach is particularly useful for identifying potential interactions that might not be immediately obvious from the primary target class.[10]
Logical Workflow for Cross-Reactivity Assessment
Caption: A tiered approach to cross-reactivity profiling.
In Vitro Safety Pharmacology Profiling
Broad-panel in vitro screening is an essential tool for identifying off-target interactions early in the drug discovery process.[2][6] This involves testing the compound against a wide range of clinically relevant targets.
Table 1: Representative In Vitro Safety Panel for Cross-Reactivity Screening
Inhibition of these enzymes can lead to inflammatory, cardiovascular, and drug-drug interaction liabilities.[2]
Transporters
P-glycoprotein (P-gp), Monoamine Transporters
Vesicular Transport or Cell-Based Uptake/Efflux Assays
Interaction with transporters can affect drug disposition and lead to off-target effects in specific tissues.[3]
Experimental Protocol: Radioligand Binding Assay for GPCR Screening
Preparation of Cell Membranes:
Culture cells expressing the GPCR of interest.
Harvest cells and homogenize in a suitable buffer to prepare a crude membrane fraction.
Determine the protein concentration of the membrane preparation.
Binding Assay:
In a 96-well plate, add a fixed concentration of a specific radioligand for the target receptor.
Add increasing concentrations of the test compound (e.g., Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate analog).
Incubate the mixture to allow for competitive binding.
For non-specific binding determination, include wells with a high concentration of a known, non-radiolabeled ligand.
Separation and Detection:
Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.
Wash the filters to remove unbound radioligand.
Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis:
Calculate the percentage of specific binding at each concentration of the test compound.
Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis.
Workflow for a Typical In Vitro Cross-Reactivity Assay
Caption: General steps in an in vitro cross-reactivity assay.
Cell-Based and Functional Assays
While binding assays are excellent for identifying interactions, they do not provide information about the functional consequences of that binding (i.e., agonist, antagonist, or inverse agonist activity). Therefore, any "hits" from a primary binding screen should be followed up with functional, cell-based assays.[11][12] These assays provide more physiologically relevant data and can help to de-risk potential off-target liabilities.[11][12]
Table 2: Comparison of Assay Formats
Assay Type
Advantages
Disadvantages
Biochemical (e.g., Radioligand Binding)
High throughput, cost-effective, good for initial screening.[12]
Case Study: Hypothetical Cross-Reactivity Profile of a Benzoate Analog
Let's consider a hypothetical analog, "Compound X," where the ethyl ester of our parent compound has been replaced with a cyclopropylmethyl group, and the methoxy group has been shifted to the 3-position.
Table 3: Hypothetical Cross-Reactivity Data for Compound X
Potential for diuretic or other off-target effects.
CYP3A4
5 µM
8 µM (Inhibition)
Potential for drug-drug interactions.
In this hypothetical case, while Compound X is potent at its primary target, the off-target activity at the 5-HT2B receptor and Carbonic Anhydrase II would be a significant concern. The inhibition of CYP3A4 also warrants further investigation. This data would guide the next steps in the drug discovery program, which might include synthesizing new analogs to improve selectivity or conducting further studies to better understand the risk associated with these off-target activities.
Conclusion
The assessment of cross-reactivity is a critical component of modern drug discovery and development. For a chemical class as prevalent and versatile as sulfonamides, a thorough understanding of potential off-target interactions is not just a regulatory requirement but a fundamental aspect of ensuring patient safety. By employing a combination of in silico prediction, broad-panel in vitro screening, and functional cell-based assays, researchers can build a comprehensive selectivity profile for novel analogs of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate. This data-driven approach allows for the early identification and mitigation of potential safety liabilities, ultimately leading to the development of safer and more effective medicines.
References
AXXAM. (n.d.). In Vitro Assays. Retrieved from Axxam website: [Link]
Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services. Retrieved from Reaction Biology website: [Link]
Al-Ali, H., et al. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. Pharmaceuticals, 17(1), 39.
Bowes, J., et al. (2005). Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. Journal of Pharmacological and Toxicological Methods, 52(1), 1-2.
Novartis. (2006). In vitro safety pharmacology profiling. European Pharmaceutical Review.
Al-Bayati, F. A., & Al-Amiery, A. A. (2016). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Physical Chemistry Research, 4(4), 433-447.
Al-Masoudi, N. A. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of Advanced Pharmaceutical Science and Technology, 1(1), 1-11.
Creative Bioarray. (n.d.). Experimental Methods for Identifying Drug-Drug Interactions. Retrieved from Creative Bioarray website: [Link]
Krasowski, M. D., et al. (2011). Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immunoassays. Clinical Chemistry, 57(7), 1097-1105.
Romano, A., et al. (2010). Cross-reactivity among drugs: Clinical problems. Allergy, 65(8), 946-958.
Medicosis Perfectionalis. (2020, November 24). Structural Activity Relationship (SAR) of Sulfonamides [Video]. YouTube. [Link]
Charles River Laboratories. (n.d.). Tissue Cross-Reactivity Studies. Retrieved from Charles River Laboratories website: [Link]
Naisbitt, D. J., et al. (2024). Drug hypersensitivity reactions: review of the state of the science for prediction and diagnosis. Toxicological Sciences, 199(1), 1-21.
da Silva, A. B., et al. (2020). Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease. RSC Advances, 10(13), 7764-7775.
Abdelazeem, A. H., et al. (2024). Structure-activity relationship study of sulfonamide derivatives as antidiabetic and anti-Alzheimer's agents. Archiv der Pharmazie.
PubChem. (n.d.). Ethyl 2-methoxy-5-sulfamoylbenzoate. Retrieved from PubChem website: [Link]
Google Patents. (2016). CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate.
Knez, D., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 29(9), 2146.
FAQ. (2020, July 18). How can Methyl 2-methoxy-5-sulfamoylbenzoate be synthesized more efficiently?. Retrieved from FAQ website: [Link]
Lv, C., et al. (2015). In vitro antitumor mechanism of (E)-N-(2-methoxy-5-(((2,4,6-trimethoxystyryl)sulfonyl)methyl)pyridin-3-yl)methanesulfonamide. Molecular Pharmacology, 87(1), 124-135.
Analytical Validation for the Detection of Related Substances in Sulpiride: A Comparative Technical Guide
Executive Summary The detection of related substances in Sulpiride (a substituted benzamide antipsychotic) presents a distinct chromatographic challenge due to the molecule's high polarity and the basic nature of its pyr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The detection of related substances in Sulpiride (a substituted benzamide antipsychotic) presents a distinct chromatographic challenge due to the molecule's high polarity and the basic nature of its pyrrolidine moiety. Standard reverse-phase C18 methods often suffer from peak tailing and poor resolution of early-eluting polar impurities, specifically Impurity A (2-(aminomethyl)-1-ethylpyrrolidine).
This guide objectively compares the European Pharmacopoeia (EP) Standard Method against a Modern Stability-Indicating HPLC Method (using Cyano stationary phases) and HPTLC as a high-throughput screening alternative. We provide experimental data, validation protocols compliant with ICH Q2(R2) guidelines, and decision-making frameworks for analytical scientists.
Part 1: The Landscape of Detection
The Pharmacopoeial Standard (EP/BP)
The "Gold Standard" for regulatory compliance. It utilizes a reverse-phase mechanism with a high-ionic-strength phosphate buffer to suppress silanol activity and improve the peak shape of the basic sulpiride molecule.
Stationary Phase: Octyl (C8) or Octadecyl (C18) silica (End-capped).
Mobile Phase: Gradient of Phosphate Buffer (pH ~3.[1]0) and Acetonitrile/Methanol.[2]
Critical Pair: Resolution between Impurity B (Sulfonyl derivative) and Sulpiride must be > 2.5.
Limitation: Long run times (>20 mins) and high backpressure due to buffer concentration.
The Challenger: Stability-Indicating Cyano (CN) Method
A modernized approach utilizing a Cyano (CN) stationary phase. The CN group offers unique selectivity through dipole-dipole and
- interactions, often providing better separation of the polar degradants without aggressive buffering.
Stationary Phase: Cyano (CN) bonded silica.
Mobile Phase: Acetonitrile : Water (70:30, v/v) adjusted to pH 7.0.[3][4]
Advantage: Faster elution, symmetrical peaks for basic compounds without ion-pairing reagents.
The Screener: HPTLC (High-Performance Thin Layer Chromatography)
A cost-effective alternative for simultaneous processing of multiple samples, ideal for cleaning validation or early-stage stability screening.
Stationary Phase: Silica gel 60 F254 plates.
Mobile Phase: Ethanol : Methylene Chloride : Triethylamine (7:3:0.2, v/v/v).[3][4]
Advantage: High throughput; "visual" detection of all non-volatile impurities.
Part 2: Comparative Performance Analysis
The following data summarizes the performance characteristics of the three systems based on experimental validation studies.
Validation Parameter
Method A: EP Standard (RP-C18)
Method B: Stability-Indicating (CN)
Method C: HPTLC
Principle
Hydrophobic Interaction + Ion Suppression
Dipole-Dipole + Hydrophobic
Adsorption Chromatography
Linearity Range
5 – 100 µg/mL
5 – 40 µg/mL
0.4 – 1.4 µ g/band
LOD (Limit of Detection)
~0.05% (relative to main peak)
1.25 ng/mL
0.1 µ g/band
LOQ (Limit of Quantitation)
~0.10%
5.0 ng/mL
0.4 µ g/band
Precision (RSD %)
< 2.0%
0.45% – 0.91%
1.8% – 2.0%
Mean Recovery
99.5% – 101.0%
99.75%
101.0%
Selectivity (Degradants)
Good for Impurity B & C; Weak for A
Excellent for Acid/Alkali degradants
Moderate resolution
Run Time
High (2.5x Retention Time)
Low (< 10 min)
Parallel (20 samples/plate)
Expert Insight: While the EP method is mandatory for release testing in regulated markets, Method B (CN Column) is superior for stability profiling because it resolves hydrolytic degradants that may co-elute on a standard C18 column.
Part 3: Method Selection Decision Tree
The following diagram illustrates the logical pathway for selecting the appropriate analytical method based on the stage of drug development and specific impurity profile requirements.
Figure 1: Decision matrix for selecting the optimal chromatographic technique for Sulpiride analysis.
Part 4: Step-by-Step Validation Protocol (Method B)
This protocol outlines the validation of the Stability-Indicating Cyano Method , as it represents the most robust approach for R&D and stability studies. This workflow aligns with ICH Q2(R2) guidelines.
Phase 1: Specificity (Forced Degradation)
Objective: Prove unequivocally that the method can separate Sulpiride from its degradation products (Impurities A, B, and hydrolysis products).
Preparation of Stress Samples:
Acid Hydrolysis: Mix 50 mg Sulpiride with 25 mL 1M HCl. Reflux for 4 hours.
Alkali Hydrolysis: Mix 50 mg Sulpiride with 25 mL 1M NaOH. Reflux for 4 hours.
Oxidation: Treat with 3%
at room temperature for 24 hours.
Analysis: Inject stressed samples alongside a fresh standard.
Acceptance Criteria:
Peak purity index (using Diode Array Detector) > 0.999 for the Sulpiride peak.
Resolution (
) between Sulpiride and nearest degradant > 1.5.
Phase 2: Linearity & Range
Objective: Confirm the response is proportional to concentration.
Stock Solution: Dissolve 100 mg Sulpiride in Methanol (1 mg/mL).
Working Standards: Dilute stock to create 5 levels: 5, 10, 20, 30, and 40 µg/mL.
Execution: Inject each level in triplicate.
Calculation: Plot Peak Area (
) vs. Concentration (). Calculate regression equation () and .
Acceptance Criteria:
.
Phase 3: Accuracy (Recovery)
Objective: Ensure no matrix interference affects quantification.
Spiking: Add known amounts of Sulpiride Impurity Standards (A and B) to a placebo matrix (excipients) at 50%, 100%, and 150% of the target limit.
Acceptance Criteria: Mean recovery between 98.0% – 102.0%.
Phase 4: Precision (Repeatability)
Objective: Verify consistency of the system.
Procedure: Prepare 6 independent samples at the 100% test concentration.
Execution: Analyze sequentially.
Acceptance Criteria: RSD of peak areas
.
Part 5: Validation Workflow Visualization
The following diagram details the sequential workflow for a complete validation campaign, ensuring all ICH requirements are met.
Figure 2: Sequential workflow for the analytical validation of Sulpiride related substances.
References
European Pharmacopoeia Commission. (2014). Sulpiride Monograph 01/2014:0799. European Pharmacopoeia 8.0. Strasbourg: Council of Europe.
Naguib, I. A., & Abdelkawy, M. (2010).[6] Development and validation of stability indicating HPLC and HPTLC methods for determination of sulpiride and mebeverine hydrochloride in combination. European Journal of Medicinal Chemistry, 45(9), 3719-3725.
International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.
Maher, H. M., et al. (2012). Stability-indicating methods for the determination of sulpiride in pharmaceutical preparations. Journal of Chromatographic Science.
Performance Comparison of Catalytic Systems for Sulfonamide Synthesis
Executive Summary: The Shift from Stoichiometry to Catalysis The synthesis of sulfonamides—a pharmacophore ubiquitous in antibiotics, diuretics, and antiretrovirals—has historically relied on the nucleophilic attack of a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Shift from Stoichiometry to Catalysis
The synthesis of sulfonamides—a pharmacophore ubiquitous in antibiotics, diuretics, and antiretrovirals—has historically relied on the nucleophilic attack of amines on sulfonyl chlorides. While effective, this traditional route suffers from limited substrate availability (instability of specific sulfonyl chlorides) and the generation of stoichiometric acidic waste.
This guide evaluates the performance of modern catalytic alternatives that bypass sulfonyl chlorides, focusing on Transition Metal Catalysis (Cu/Pd) versus Metal-Free Oxidative Coupling . We prioritize systems that enable the direct formation of C–N or S–N bonds under milder, more sustainable conditions.
Mechanistic Landscape
To select the appropriate catalyst, one must understand the mechanistic divergence. Transition metals typically facilitate a cross-coupling pathway involving oxidative addition/reductive elimination cycles, whereas metal-free systems often rely on radical intermediates or hypervalent iodine species to activate S–H or N–H bonds.
Diagram 1: Mechanistic Divergence in Sulfonamide Synthesis[1]
Caption: Comparison of Traditional Nucleophilic Attack vs. Copper-Catalyzed C-N Coupling and Metal-Free Oxidative S-N Coupling pathways.
Performance Matrix: Catalyst Comparison
The following data aggregates experimental results from recent high-impact studies (2020–2024), normalizing for reaction scale (0.5–1.0 mmol).
Feature
Homogeneous Copper (CuI/Ligand)
Heterogeneous Nano-Catalysts (Nano-Fe/Cu)
Palladium Catalysis (Pd-G3/XPhos)
Metal-Free (Iodine Mediated)
Primary Mechanism
Ullmann-type C-N Coupling
Surface-Active Coupling
Buchwald-Hartwig Type
Oxidative Radical Coupling
Key Reagents
CuI, DMEDA, K₂CO₃
Nano-Fe₃O₄-Ru/Cu, Base
Pd(OAc)₂, Phosphine Ligands
I₂O₅, TBAI, TBHP
Substrate Scope
Aryl halides + Sulfonamides
Alcohols + Sulfonamides
Aryl Boronic Acids + Chlorosulfonyl
Thiols/Sulfinates + Amines
Yield Range
75% – 95%
80% – 98%
85% – 99%
60% – 90%
Reaction Temp
High (100–130°C)
Moderate (80–100°C)
Moderate (60–100°C)
Mild (RT – 60°C)
TOF (h⁻¹)
5 – 20
50 – 200
20 – 100
N/A (Stoichiometric oxidant)
Green Score
⭐⭐⭐ (Solvent dependent)
⭐⭐⭐⭐⭐ (Reusable, Magnetic)
⭐⭐ (Toxic metal, expensive)
⭐⭐⭐⭐ (No metal waste)
Cost Efficiency
High (Cheap metal)
High (Long-term reusability)
Low (Expensive ligands/Pd)
Moderate (Oxidant cost)
Expert Insight on Selection:
Choose Copper for robust, large-scale N-arylation of existing sulfonamides where cost is a driver.
Choose Palladium only when constructing complex scaffolds requiring mild conditions or when starting from aryl boronic acids.
Choose Metal-Free for late-stage functionalization where metal contamination (ppm levels) is a regulatory concern.
Deep Dive: Experimental Protocols
Protocol A: Copper-Catalyzed N-Arylation (The "Workhorse" Method)
Best for: Coupling aryl halides with primary sulfonamides.
Rationale: This protocol utilizes a diamine ligand (DMEDA) to stabilize the Cu(I) species and lower the activation energy for the oxidative addition of the aryl halide.
Charge: In a glovebox or under Argon flow, add CuI (19 mg, 0.1 mmol), K₂CO₃ (276 mg, 2.0 mmol), and the Sulfonamide (1.2 mmol) to a screw-cap reaction tube.
Solvate: Add anhydrous DMSO (2.0 mL).
Activate: Add the Aryl Iodide (1.0 mmol) followed by DMEDA (22 µL, 0.2 mmol) via syringe.
Critical Check: The solution should turn blue/green upon ligand addition, indicating complex formation.
Reaction: Seal and heat to 110°C for 12–24 hours.
Workup: Cool to RT. Dilute with EtOAc and wash with water (3x) to remove DMSO.
Note: DMSO retention is a common cause of poor crystallization.
Protocol B: Metal-Free Oxidative Coupling (The "Green" Method)
Best for: Synthesizing sulfonamides directly from thiols or sodium sulfinates.
Rationale: Uses hypervalent iodine or TBAI/TBHP to generate a sulfonyl radical species in situ, which couples with the amine. This avoids pre-functionalized aryl halides.
Mix: To a round-bottom flask, add Sodium Sulfinate (1.2 mmol), Amine (1.0 mmol), and TBAI (0.2 mmol).
Oxidant Addition: Add Toluene (3 mL) followed by dropwise addition of TBHP (2.0 mmol).
Reaction: Stir at 80°C open to air (or under reflux) for 4–8 hours.
Mechanism Check: The reaction mixture often turns deep red/brown (iodine liberation) before fading.
Quench: Treat with saturated Na₂S₂O₃ solution to reduce residual oxidants.
Extraction: Extract with DCM; dry over Na₂SO₄.
Diagram 2: Experimental Workflow Comparison
Caption: Workflow comparison highlighting the inert requirements of Cu-catalysis vs. the operational simplicity of metal-free oxidation.
Critical Analysis & Troubleshooting
Steric Hindrance in Cu-Catalysis
Observation: Ortho-substituted aryl halides often result in yields <40%.
Causality: The oxidative addition of Cu(I) to sterically crowded halides is kinetically slow.
Solution: Switch to Protocol B (Radical pathway) or use a smaller ligand like glycine, though yields may still suffer.
Catalyst Poisoning (Heterogeneous Systems)
Observation: Nano-catalysts (e.g., Fe₃O₄-Ru) show reduced activity after 3 cycles.
Causality: Aggregation of nanoparticles or leaching of the active metal species into the solvent.
Validation: Perform a "Hot Filtration Test". Filter the catalyst at reaction temperature and continue heating the filtrate. If reaction stops, the catalysis is truly heterogeneous. If it continues, leached metal is the active species.
Safety in Metal-Free Oxidation
Risk: TBHP is a peroxide.
Mitigation: Never distill the reaction mixture to dryness if peroxides are present. Always quench with thiosulfate/bisulfite before workup.
References
Green and Efficient Synthesis of Sulfonamides Catalyzed by Nano-Ru/Fe3O4. Journal of the American Chemical Society.
Copper-Promoted Desulfitative N-Arylation of Sulfonamides and Sulfoximines with Sodium Arylsulfinates. The Journal of Organic Chemistry.
Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis. ACS Catalysis. [3]
Metal-Free Electrochemical Synthesis of Sulfonamides Directly from (Hetero)arenes, SO2, and Amines. Chemistry – A European Journal.
Copper-Catalyzed N-Arylation of Sulfonamides with Boronic Acids in Water. Synlett.
Palladium-Catalyzed Addition of Aryl Halides to N-Sulfinylamines for the Synthesis of Sulfinamides. Journal of the American Chemical Society.
A Guide to Inter-laboratory Comparison of Ethyl 2-methoxy-5-sulfamoylbenzoate Analysis: Ensuring Method Robustness and Data Integrity
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and quality control, the accuracy and reproducibility of analytical methods are paramount. This guide provide...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and quality control, the accuracy and reproducibility of analytical methods are paramount. This guide provides an in-depth, technical framework for conducting an inter-laboratory comparison for the analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate, a key pharmaceutical intermediate. By simulating a proficiency test, this document offers a blueprint for assessing method performance across different laboratories, thereby ensuring the reliability and consistency of analytical data.
Introduction: The Imperative of Method Validation and Comparison
Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS: 33045-53-3, Molecular Formula: C10H13NO5S) is a crucial building block in the synthesis of various pharmaceutical compounds.[1][2][3] Accurate quantification of this intermediate is critical for ensuring the quality, safety, and efficacy of the final drug product.[4][5] Analytical method validation, as outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, is a regulatory requirement that establishes the suitability of a method for its intended purpose.[6][7][8] However, validation within a single laboratory does not fully capture the potential for inter-laboratory variability.
Inter-laboratory comparisons, or proficiency tests (PT), provide an objective means of assessing the performance of analytical methods in the hands of different analysts, using different equipment, and in different environments.[9][10] These studies are instrumental in identifying potential biases, improving method robustness, and ensuring that analytical data is comparable and reliable across different testing sites. The statistical evaluation of data from such comparisons is guided by standards like ISO 13528, which provides a framework for calculating performance scores, such as z-scores.[1][4][11]
This guide will detail the design of a hypothetical inter-laboratory study for Ethyl 2-methoxy-5-sulfamoylbenzoate, present comprehensive protocols for two common analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—and provide a framework for the statistical analysis and interpretation of the generated data.
Designing the Inter-laboratory Comparison Study
A well-designed inter-laboratory study is the foundation for a meaningful comparison of analytical performance. The following outlines the key considerations for establishing such a study for Ethyl 2-methoxy-5-sulfamoylbenzoate.
Study Objective
The primary objective of this inter-laboratory comparison is to assess the proficiency of participating laboratories in quantifying Ethyl 2-methoxy-5-sulfamoylbenzoate in a supplied test sample using their own validated HPLC and/or GC-MS methods. The study aims to evaluate the accuracy and precision (reproducibility) of the analytical methods across different laboratories.
Test Material
A homogenous and stable batch of Ethyl 2-methoxy-5-sulfamoylbenzoate should be prepared and distributed to all participating laboratories. The material should be of high purity and well-characterized. A portion of the batch should be retained as a reference standard. To ensure homogeneity, the bulk material should be thoroughly mixed before being aliquoted into individual, sealed, and clearly labeled containers. Stability testing should be performed to ensure the integrity of the analyte throughout the duration of the study.
Participating Laboratories
A diverse group of laboratories, including those from research and development, quality control, and contract research organizations, should be invited to participate. Each laboratory should be instructed to use their in-house, validated analytical method for the analysis.
Instructions to Participants
Clear and concise instructions are crucial for the success of the study. These should include:
A unique identification number for each laboratory to ensure anonymity.
Detailed information about the test material, including storage conditions.
A deadline for reporting results.
A standardized format for reporting results, including the mean concentration, standard deviation, and the number of replicate measurements.
A request for a brief description of the analytical method used (e.g., column type, mobile phase, instrument parameters).
Statistical Analysis
The statistical analysis of the submitted data will be performed in accordance with ISO 13528.[1][11] The key performance indicator will be the z-score, calculated for each laboratory's result. The z-score is a measure of how far a result deviates from the assigned value, expressed in units of standard deviation.
The formula for calculating the z-score is:
z = (x - X) / σ
Where:
x is the result reported by the participating laboratory.
X is the assigned value (the consensus value determined from the participants' results after removal of outliers).
σ is the standard deviation for proficiency assessment (a target standard deviation that reflects the expected level of performance).
The interpretation of z-scores is generally as follows:
This section provides detailed, hypothetical, step-by-step protocols for the analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate by HPLC and GC-MS. These protocols are based on established methods for similar sulfonamide compounds and serve as a guide for laboratories participating in the inter-laboratory comparison.
HPLC is a widely used technique for the analysis of pharmaceutical compounds due to its high resolution and sensitivity.[12] The following reverse-phase HPLC (RP-HPLC) method is proposed for the quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate.
1. Instrumentation:
A liquid chromatograph equipped with a UV detector, autosampler, and a column oven.
Data acquisition and processing software.
2. Chromatographic Conditions:
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase: A mixture of 0.1% formic acid in water (A) and acetonitrile (B) in a gradient elution.
Gradient Program:
0-5 min: 30% B
5-15 min: 30% to 70% B
15-20 min: 70% B
20-22 min: 70% to 30% B
22-30 min: 30% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 240 nm.
Injection Volume: 10 µL.
3. Preparation of Solutions:
Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Ethyl 2-methoxy-5-sulfamoylbenzoate reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.
Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.
Sample Solution: Accurately weigh approximately 25 mg of the inter-laboratory comparison test material into a 25 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. Filter the solution through a 0.45 µm syringe filter before injection.
4. System Suitability:
Inject the 50 µg/mL working standard solution six times. The relative standard deviation (RSD) of the peak areas should be not more than 2.0%.
The tailing factor for the Ethyl 2-methoxy-5-sulfamoylbenzoate peak should be not more than 2.0.
The theoretical plates for the Ethyl 2-methoxy-5-sulfamoylbenzoate peak should be not less than 2000.
5. Analysis:
Inject the blank (mobile phase), working standard solutions, and the sample solution into the chromatograph.
Record the chromatograms and integrate the peak area for Ethyl 2-methoxy-5-sulfamoylbenzoate.
Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions.
Determine the concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in the sample solution from the calibration curve.
The following parameters should be validated for the HPLC method:
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of test results obtained by the method to the true value.
Precision:
Repeatability (intra-assay precision): The precision under the same operating conditions over a short interval of time.
Intermediate Precision (inter-assay precision): The precision within-laboratory variations: different days, different analysts, different equipment, etc.
Reproducibility: The precision between laboratories (addressed by the inter-laboratory comparison).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: The capacity of a method to remain unaffected by small, but deliberate variations in method parameters.
Gas Chromatography-Mass Spectrometry (GC-MS) Method
GC-MS offers high selectivity and sensitivity, making it a powerful tool for the analysis of volatile and semi-volatile compounds. For non-volatile or thermally labile compounds like sulfonamides, derivatization is often necessary to improve their chromatographic properties.[7]
1. Instrumentation:
A gas chromatograph equipped with a mass selective detector (MSD), an autosampler, and a split/splitless injector.
Data acquisition and processing software.
2. Derivatization:
Rationale: The sulfonamide group in Ethyl 2-methoxy-5-sulfamoylbenzoate is polar and can lead to poor peak shape and thermal degradation in the GC inlet. Derivatization with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), will replace the active hydrogens on the sulfonamide group with trimethylsilyl (TMS) groups, increasing volatility and thermal stability.
Procedure:
Accurately weigh approximately 5 mg of the sample or standard into a 2 mL autosampler vial.
Add 500 µL of pyridine (as a catalyst and solvent).
Add 500 µL of BSTFA + 1% TMCS.
Cap the vial tightly and heat at 70 °C for 30 minutes.
Allow the vial to cool to room temperature before injection.
3. Chromatographic Conditions:
Column: 5% Phenyl Methyl Siloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.
Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
Injector Temperature: 280 °C.
Injection Mode: Splitless (with a splitless time of 1 minute).
Oven Temperature Program:
Initial temperature: 150 °C, hold for 2 minutes.
Ramp: 10 °C/min to 280 °C.
Hold at 280 °C for 10 minutes.
Injection Volume: 1 µL.
4. Mass Spectrometer Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Mode: Full scan from m/z 50 to 550 for qualitative analysis and identification of the derivatized analyte. For quantification, Selected Ion Monitoring (SIM) mode should be used to enhance sensitivity and selectivity.
SIM Ions (Hypothetical for the di-TMS derivative): The exact ions would need to be determined from the full scan mass spectrum of the derivatized standard. Likely ions would include the molecular ion and characteristic fragment ions.
5. Preparation of Solutions:
Standard Stock Solution (1000 µg/mL): Prepare as described for the HPLC method, but use a volatile solvent suitable for GC, such as acetone or ethyl acetate.
Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the chosen solvent to obtain concentrations ranging from 0.1 µg/mL to 10 µg/mL.
Sample Solution: Accurately weigh approximately 10 mg of the inter-laboratory comparison test material into a 10 mL volumetric flask. Dissolve in and dilute to volume with the chosen solvent.
6. Analysis:
Derivatize the working standard solutions and the sample solution as described above.
Inject the derivatized solutions into the GC-MS system.
Identify the peak for the derivatized Ethyl 2-methoxy-5-sulfamoylbenzoate based on its retention time and mass spectrum.
Construct a calibration curve by plotting the peak area of a selected SIM ion against the concentration of the derivatized working standard solutions.
Determine the concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in the sample solution from the calibration curve.
Similar to the HPLC method, the GC-MS method should be validated for specificity, linearity, range, accuracy, precision (repeatability, intermediate precision, and reproducibility), LOD, LOQ, and robustness.
Data Presentation and Interpretation
The results of the inter-laboratory comparison should be presented in a clear and concise manner to allow for easy comparison and interpretation.
Tabular Summary of Results
A table summarizing the results from all participating laboratories should be created. This table should include:
The anonymous laboratory code.
The analytical method used (HPLC or GC-MS).
The reported mean concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate.
The reported standard deviation.
The calculated z-score for each laboratory.
Table 1: Hypothetical Inter-laboratory Comparison Results for Ethyl 2-methoxy-5-sulfamoylbenzoate Analysis
Laboratory Code
Analytical Method
Reported Mean Concentration (mg/g)
Reported Standard Deviation (mg/g)
Calculated z-score
Performance Evaluation
Lab-01
HPLC
98.5
0.8
-0.5
Satisfactory
Lab-02
HPLC
99.2
0.5
0.2
Satisfactory
Lab-03
GC-MS
97.8
1.2
-1.2
Satisfactory
Lab-04
HPLC
102.1
1.5
2.1
Questionable
Lab-05
GC-MS
99.8
0.7
0.8
Satisfactory
Lab-06
HPLC
95.3
2.1
-3.7
Unsatisfactory
...
...
...
...
...
...
Assigned Value (X) = 99.0 mg/g; Standard Deviation for Proficiency Assessment (σ) = 1.0 mg/g (for this hypothetical example)
Graphical Representation of Data
A graphical representation of the z-scores, such as a bar chart or a Youden plot, can provide a quick visual assessment of the overall performance of the participating laboratories.
Visualization of Workflows and Structures
Visual diagrams can aid in understanding the experimental processes and the chemical entity being analyzed.
Chemical Structure of Ethyl 2-methoxy-5-sulfamoylbenzoate
Caption: Chemical structure of Ethyl 2-methoxy-5-sulfamoylbenzoate.
Inter-laboratory Comparison Workflow
Caption: Workflow of the inter-laboratory comparison study.
Discussion and Conclusion
The results of an inter-laboratory comparison provide valuable insights into the robustness and transferability of analytical methods. Unsatisfactory performance (a z-score of |z| ≥ 3) should trigger a thorough investigation by the participating laboratory to identify the root cause of the deviation. Possible causes could include issues with standard preparation, instrument calibration, sample handling, or the analytical method itself.
By participating in such studies, laboratories can gain confidence in their analytical capabilities, identify areas for improvement, and contribute to the overall quality and reliability of analytical data within the pharmaceutical industry. This guide provides a comprehensive framework for establishing and conducting a meaningful inter-laboratory comparison for the analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate, ultimately contributing to the development of safe and effective medicines.
References
ISO 13528:2015 Statistical methods for use in proficiency testing by interlaboratory comparisons. International Organization for Standardization. URL: [Link]
Todua, N. G., Tretyakov, K. V., Borisov, R. S., Zhilyaev, D. I., Zaikin, V. G., Stein, S. E., & Mikaia, A. I. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. Rapid communications in mass spectrometry : RCM, 25(6), 750–754. URL: [Link]
Spence, G. G., & Taylor, D. M. (1970). Electron-impact studies. Part XXI. The mass spectra of sulphonamides and sulphonyl chlorides. Organic Mass Spectrometry, 3(5), 647-656. URL: [Link]
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). URL: [Link]
Angelino, S., & Giraudi, G. (2019). GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs as pentafluorobenzyl derivatives [R-SO2-N(PFB)2] and quantification of pharmacological acetazolamide in human urine. Journal of pharmaceutical and biomedical analysis, 179, 112995. URL: [Link]
Pawar, S. D., & Gangrade, M. G. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209-5209. URL: [Link]
BS ISO 13528:2015 - Statistical methods for use in proficiency testing by interlaboratory comparison. BSI Standards Publication. URL: [Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. URL: [Link]
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A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate (CAS No. 33045-53-3), a key intermediate in pharmaceutical research.
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate (CAS No. 33045-53-3), a key intermediate in pharmaceutical research. Adherence to these procedures is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance within research and drug development laboratories.
Immediate Safety Profile & Hazard Assessment
Before handling or disposing of any chemical, a thorough understanding of its hazard profile is paramount. While a complete, peer-reviewed toxicological profile for this specific intermediate is not widely published, a robust safety assessment can be synthesized from supplier safety data and the known characteristics of its core functional groups: sulfonamides and benzoates.
The primary operational risk associated with this compound is ingestion , with secondary concerns related to environmental release .[1][2]
Table 1: Hazard and Property Summary for Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate
Property
Value / Classification
Rationale & Source
GHS Classification
Warning: Harmful if swallowed (H302).
Based on supplier safety information, this is the most acute, classified hazard.[2]
Data from a structurally analogous methyl ester provides a reasonable expectation of a solid state at room temperature.[1]
Environmental Hazard
Potential for aquatic toxicity.
While benzoates are often biodegradable, both benzoates and sulfonamides can be toxic to aquatic life.[4][5][6] Prudent practice dictates treating it as an environmental hazard to avoid release.[1]
Reactivity
Stable under normal conditions. Incompatible with strong oxidizing agents.
Standard precaution for organic compounds. Avoid contact with strong acids or bases which could potentially hydrolyze the ester or react with the sulfonamide group.[7]
Engineering Controls and Personal Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is mandatory to minimize exposure during handling and disposal operations.
Primary Engineering Control: All handling of the solid compound and preparation of waste containers must be conducted within a certified chemical fume hood. This prevents the inhalation of any fine particulates.
Personal Protective Equipment (PPE): The minimum required PPE is based on the precautionary statements provided by chemical suppliers and general laboratory best practices.[2][8]
Eye Protection: Wear chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166.
Hand Protection: Use nitrile gloves. Gloves must be inspected for integrity before use and changed immediately if contamination is suspected.[8]
Body Protection: A standard laboratory coat must be worn and kept fully buttoned.
Waste Characterization and Segregation: The Foundation of Compliance
Proper disposal begins with correct waste characterization and meticulous segregation at the point of generation.[9]
Waste Classification: Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate should be treated as a non-listed hazardous waste . This classification is based on the precautionary principle, considering its acute toxicity warning (H302) and potential environmental hazards.[2][9]
Prohibition of Drain Disposal: Under no circumstances should this compound, its solutions, or its rinsate be disposed of down the sanitary sewer.[10][11] The potential for aquatic toxicity and the unknown effects on wastewater treatment biota make drain disposal unacceptable.[5][6]
Segregation: Store waste containers for this compound separately from incompatible materials, particularly strong acids, bases, and oxidizing agents.[7]
Step-by-Step Disposal Protocols
The following protocols detail the procedures for managing different waste streams containing Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate. All waste must be accumulated in a designated Satellite Accumulation Area (SAA) within the laboratory.[7][10]
Protocol 4.1: Disposal of Neat (Solid) Compound and Contaminated Materials
This procedure applies to expired reagents, residual material, and disposables contaminated with the solid compound.
Container Selection: Obtain a dedicated, sealable hazardous waste container compatible with solid organic compounds (e.g., a high-density polyethylene (HDPE) pail or wide-mouth bottle).[9]
Waste Collection:
Place all contaminated solid items, such as weighing papers, pipette tips, gloves, and absorbent pads, directly into the designated solid waste container.[4]
Carefully transfer any residual or expired solid compound into the container.
Labeling: Immediately label the container with a hazardous waste tag. The label must include:
The full chemical name: "Waste - Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate"[4]
CAS Number: "33045-53-3"
The words "Hazardous Waste"
Appropriate hazard warnings (e.g., "Toxic")
Storage: Keep the container tightly sealed when not in use and store it in your lab's designated SAA.[7]
Pickup: Once the container is full or has been in the SAA for the maximum allowable time (typically 6-12 months, check institutional policy), arrange for pickup by your institution's Environmental Health and Safety (EHS) department.[7][12]
Protocol 4.2: Disposal of Contaminated Solutions (Aqueous & Organic)
This procedure applies to any liquid waste streams containing the dissolved compound.
Container Selection: Use a dedicated, sealable hazardous liquid waste container (e.g., an HDPE or glass carboy) that is chemically compatible with the solvent used.
Waste Collection: Pour all solutions containing Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate into the designated liquid waste container. Do not mix with other waste streams.
Labeling: Immediately affix a hazardous waste tag to the carboy. The label must include:
The full chemical names of all components, including solvents and the solute (e.g., "Waste - Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate in Acetonitrile").
An accurate estimation of the percentage of each component.
The words "Hazardous Waste."
Storage & Pickup: Keep the container tightly sealed in the SAA and arrange for EHS pickup when full or nearing the storage time limit.
Protocol 4.3: Decontamination of Non-Disposable Labware
Initial Rinse: Rinse the contaminated glassware (e.g., beakers, flasks) with a small amount of a suitable organic solvent in which the compound is soluble (e.g., acetone, ethyl acetate).
Collect Rinsate: This initial rinsate is considered hazardous waste. Collect it in the designated liquid hazardous waste container from Protocol 4.2.
Secondary Wash: Perform a standard wash with soap and water. This secondary wash water can typically be disposed of down the drain, as the hazardous material has been removed by the initial solvent rinse.
Final Disposal Method: The ultimate and preferred method for the final disposal of this compound is high-temperature incineration by a licensed hazardous waste disposal facility.[4][8] This ensures the complete thermal destruction of the molecule, preventing its release into the environment.
Disposal Workflow Diagram
The following diagram outlines the decision-making process for proper waste stream management.
Figure 1. Decision workflow for waste segregation.
Emergency Procedures
Spill Response
In the event of a spill, prioritize personnel safety and containment.
Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Control: If safe to do so, remove all ignition sources.
PPE: Don appropriate PPE (lab coat, goggles, double nitrile gloves, and a respirator if powder is airborne).
Containment: Cover the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels for the initial absorption.
Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[1]
Decontaminate: Clean the spill area with a cloth dampened with a suitable solvent, followed by soap and water. All cleanup materials must be disposed of as solid hazardous waste.
Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation develops.[1]
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]
Regulatory Context
In the United States, the management and disposal of laboratory chemical waste are primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][13] Academic and research laboratories may operate under the Subpart K regulations (40 CFR 262), which provide specific guidelines for managing hazardous waste in these settings.[12] In Europe, the CLP Regulation (Classification, Labelling and Packaging) and the Waste Framework Directive provide the regulatory backbone for chemical hazard communication and waste management.[14][15] It is the responsibility of the Principal Investigator and all laboratory personnel to comply with all federal, state, and institutional regulations.
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